2-(Azetidin-3-yl)acrylonitrile

Core Science & Biosynthesis

physicochemical properties of 2-(Azetidin-3-yl)acrylonitrile

An In-Depth Technical Guide to the Physicochemical Properties of 2-(Azetidin-3-yl)acrylonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Bridging Strain and Reactivity

2-(Azetidin-3-yl)acrylonitrile is a fascinating small molecule that marries two structurally significant motifs in medicinal chemistry: the strained four-membered azetidine ring and the reactive α,β-unsaturated nitrile. The azetidine scaffold, no longer a mere synthetic curiosity, has risen to become a privileged structure in drug development.[1][2] Its inherent ring strain and non-planar geometry provide a unique three-dimensional exit vector from a core structure, often leading to improved aqueous solubility, enhanced metabolic stability, and novel interactions with biological targets when compared to more common saturated heterocycles like pyrrolidine or piperidine.[2][3]

Juxtaposed with this is the acrylonitrile moiety, an electron-deficient alkene that serves as a potent Michael acceptor. This functional group can act as a covalent warhead for targeted protein inhibition or as a versatile synthetic handle for further chemical elaboration. The interplay between the basicity of the azetidine nitrogen and the electrophilicity of the nitrile system defines the molecule's character.

This guide provides a comprehensive analysis of the core . As this is a niche compound without an extensive body of published data, we will focus on a predictive framework grounded in the known behavior of its constituent parts, alongside the authoritative experimental protocols required for its full characterization.

Molecular and Structural Properties

The foundational step in characterizing any molecule is to define its precise chemical structure and composition.

• Molecular Formula: C₅H₈N₂

• Molecular Weight: 96.13 g/mol

• CAS Number: 1205750-84-0 (Note: This CAS number refers to the saturated analog, 2-(Azetidin-3-yl)acetonitrile. The unsaturated target molecule is not uniquely registered in most public databases, highlighting its novelty.)[4]

• Core Structure: The molecule consists of an azetidine ring substituted at the 3-position with an acrylonitrile group. The double bond of the acrylonitrile moiety introduces the possibility of geometric isomerism (E/Z).

Caption: Chemical structure of 2-(Azetidin-3-yl)acrylonitrile.

Key Physicochemical Parameters: A Predictive Summary

The following table summarizes the predicted and expected physicochemical properties critical for drug development. These values are estimated based on the molecule's structure and serve as a baseline for experimental verification.

Property	Predicted Value / Expected Range	Rationale and Impact in Drug Discovery
pKa	8.0 - 9.0	The secondary amine of the azetidine ring is the primary basic center. This pKa ensures the molecule is significantly protonated at physiological pH (7.4), which typically enhances aqueous solubility but may reduce passive membrane permeability.
logP	-0.5 to 0.5	The molecule possesses both polar (amine, nitrile) and non-polar (hydrocarbon backbone) features. A low logP value suggests high aqueous solubility, which is favorable for formulation but may require optimization for blood-brain barrier penetration.
Aqueous Solubility	High	Driven by the polar azetidine nitrogen (which can be protonated) and the nitrile group, capable of acting as a hydrogen bond acceptor. High solubility is a significant advantage in early-stage drug discovery.
Polar Surface Area (PSA)	~50-60 Ų	Contributed by the two nitrogen atoms. This value is well within the range for good oral bioavailability.
Hydrogen Bond Donors	1 (N-H)	The azetidine amine is the sole hydrogen bond donor.
Hydrogen Bond Acceptors	2 (N of azetidine, N of nitrile)	The ability to accept hydrogen bonds contributes to solubility and target interactions.

Spectroscopic Characterization Profile

Unambiguous structural confirmation relies on a combination of spectroscopic techniques. The following are the expected spectral features for 2-(Azetidin-3-yl)acrylonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Azetidine Protons: The protons on the four-membered ring will appear in the upfield region (δ 3.0-4.5 ppm).[5] The CH₂ groups adjacent to the nitrogen will be deshielded and appear further downfield. Complex splitting patterns (multiplets) are expected due to geminal and vicinal coupling.

  • Olefinic Protons: The two protons on the C=C double bond will resonate in the δ 5.5-6.5 ppm range. Their coupling constant (J-value) will be critical for determining the E/Z stereochemistry of the double bond.

  • NH Proton: A broad singlet, typically between δ 1.5-3.0 ppm, which may exchange with D₂O. Its exact position is highly dependent on solvent and concentration.

• ¹³C NMR:

  • Azetidine Carbons: Resonances will appear in the δ 40-60 ppm range.[5]

  • Nitrile Carbon (C≡N): A characteristic peak in the δ 115-120 ppm region.

  • Olefinic Carbons (C=C): Two distinct peaks between δ 100-140 ppm.

Infrared (IR) Spectroscopy

• N-H Stretch: A moderate absorption band around 3300-3400 cm⁻¹.

• C≡N Stretch: A sharp, intense absorption peak around 2210-2230 cm⁻¹. This is a highly diagnostic peak for the nitrile functional group.[6]

• C=C Stretch: A medium intensity peak in the 1620-1680 cm⁻¹ region.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): A peak corresponding to the exact molecular weight (96.13) will be observed, which can be confirmed with high-resolution mass spectrometry (HRMS).

• Fragmentation: Common fragmentation pathways would likely involve the loss of the nitrile group or fragmentation of the azetidine ring.

Reactivity, Stability, and Handling

The chemical nature of 2-(Azetidin-3-yl)acrylonitrile is dictated by two key features: the basic azetidine nitrogen and the electrophilic α,β-unsaturated nitrile system.

Michael Addition Reactivity

The most significant chemical property of this molecule is its susceptibility to Michael (conjugate) addition. The α,β-unsaturated nitrile is an electrophile that can react with nucleophiles, particularly soft nucleophiles like thiols (e.g., cysteine residues in proteins).[7][8] This reactivity is the basis for the mechanism of action for many covalent inhibitor drugs but also a source of potential toxicity.[7][9]

Caption: Michael addition reactivity of the acrylonitrile moiety.

Handling and Storage Implications:

• Storage: Store in a cool, dry place, away from strong bases or nucleophiles which could initiate polymerization or degradation.

• Solvent Choice: Use aprotic solvents for long-term storage. Protic or nucleophilic solvents could potentially react over time.

• Toxicology: Due to its nature as a Michael acceptor, the compound should be handled with appropriate personal protective equipment (PPE). Compounds of this class can be skin sensitizers and alkylating agents.[8][9]

Basicity and Salt Formation

The azetidine nitrogen provides a basic handle for salt formation. Reacting the molecule with acids (e.g., HCl, TFA) will produce the corresponding ammonium salt. This is a common strategy in drug development to dramatically increase aqueous solubility and improve crystalline properties.

Standardized Experimental Protocols

Accurate experimental determination of physicochemical properties is paramount. The following sections detail standard operating procedures for measuring pKa and logP.

Protocol 1: Determination of pKa by Potentiometric Titration

This method measures the pH of a solution as a titrant is added, allowing for the determination of the acid dissociation constant.[10]

Methodology:

• Preparation: Accurately weigh ~5-10 mg of 2-(Azetidin-3-yl)acrylonitrile and dissolve it in a known volume (e.g., 50 mL) of deionized water or a water/co-solvent mixture if solubility is limited.

• Calibration: Calibrate a pH meter using at least two standard buffer solutions (e.g., pH 4.01 and 7.00).

• Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature (e.g., 25°C). Insert the calibrated pH electrode and a magnetic stir bar.

• Titration: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) in small, precise increments (e.g., 0.05 mL) using a burette or automated titrator.

• Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The pKa is the pH at the half-equivalence point, which corresponds to the inflection point of the resulting sigmoid curve.[10]

Protocol 2: Determination of logP by Shake-Flask Method

This is the traditional and most reliable method for determining the octanol-water partition coefficient.[10][11]

Methodology:

• Phase Preparation: Prepare a phosphate buffer solution at a pH where the compound will be predominantly in its neutral (un-ionized) form (e.g., pH ~11, at least 2 units above the predicted pKa). Saturate this buffer with n-octanol, and separately, saturate n-octanol with the buffer. Allow the phases to separate.

• Sample Preparation: Prepare a stock solution of the compound in the aqueous buffer. The concentration should be high enough for accurate measurement but low enough to avoid solubility issues.

• Partitioning: In a separatory funnel or vial, combine a known volume of the aqueous stock solution with a known volume of the saturated n-octanol (e.g., 10 mL of each).

• Equilibration: Shake the mixture vigorously for a set period (e.g., 30 minutes) to allow the compound to partition between the two phases. Let the mixture stand until the phases are completely separated.

• Quantification: Carefully separate the aqueous and octanol phases. Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., HPLC-UV).

• Calculation: Calculate logP using the formula: logP = log₁₀ ([Concentration in Octanol] / [Concentration in Aqueous Phase])

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An In-depth Technical Guide to the Structure Elucidation of 2-(Azetidin-3-yl)acrylonitrile

Foreword: The Analytical Imperative

In modern medicinal chemistry and drug development, azetidine scaffolds are prized for their ability to impart desirable physicochemical properties, acting as rigid, three-dimensional building blocks.[1] The introduction of a reactive and versatile acrylonitrile moiety to this core creates a molecule of significant synthetic potential. However, its potential can only be realized if its structure is unambiguously confirmed. The presence of a strained four-membered ring, coupled with multiple reactive centers, presents unique analytical challenges. This guide provides a comprehensive, field-proven strategy for the complete structure elucidation of 2-(Azetidin-3-yl)acrylonitrile, moving beyond rote procedural descriptions to explain the causality behind the analytical choices. Our approach is a self-validating system, where data from orthogonal techniques converge to build an irrefutable structural hypothesis.

Foundational Analysis: Establishing the Molecular Blueprint

Before delving into complex connectivity, the fundamental properties of the molecule—its exact mass and the functional groups it contains—must be established. This foundational data provides the constraints within which all subsequent analysis must fit.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Causality: The first step is to move beyond nominal mass and determine the precise elemental composition. High-Resolution Mass Spectrometry, typically using Electrospray Ionization (ESI) for this polar molecule, provides a mass measurement with sub-parts-per-million (ppm) accuracy. This allows for the unequivocal determination of the molecular formula, a critical first piece of the puzzle.

Expected Data & Interpretation: For the proposed structure of 2-(azetidin-3-yl)acrylonitrile, the elemental composition is C₇H₈N₂. The expected monoisotopic mass for the protonated molecule [M+H]⁺ would be calculated and compared against the experimental value.

Parameter	Theoretical Value	Expected Experimental
Molecular Formula	C₇H₈N₂	C₇H₈N₂
Monoisotopic Mass	120.06875 u	120.06875 ± 0.0006 u (for 5 ppm error)
[M+H]⁺ Ion	121.07603 m/z	121.0760 ± 0.0006 m/z (for 5 ppm error)

The observation of an ion at m/z ≈ 121.0760 provides strong evidence for the C₇H₉N₂⁺ formula, confirming the elemental makeup and the degree of unsaturation.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR spectroscopy serves as a rapid and definitive method for identifying the key functional groups.[2] This technique probes the vibrational frequencies of bonds within the molecule, providing a characteristic "fingerprint." For this specific target, we are looking for the unmistakable signatures of the nitrile and alkene groups, as well as evidence of the secondary amine in the azetidine ring.

Expected Data & Interpretation: The spectrum provides a qualitative confirmation of the molecular building blocks. The nitrile C≡N stretch is particularly diagnostic due to its position in a relatively clean region of the spectrum.[3][4]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Significance
N-H Stretch	3350 - 3250 (broad)	Confirms the secondary amine of the azetidine ring.
sp² C-H Stretch	3100 - 3000	Indicates protons on the C=C double bond.
sp³ C-H Stretch	2980 - 2850	Indicates protons on the azetidine ring.
C≡N Stretch (Nitrile)	2240 - 2220 (sharp, medium)	Unambiguous evidence of the nitrile functional group.
C=C Stretch (Alkene)	1650 - 1630 (medium)	Confirms the presence of the double bond.
N-H Bend	1600 - 1500	Further evidence of the secondary amine.

The collective presence of these bands validates the HRMS data and provides the necessary functional group information to guide the more complex NMR analysis.

The Core of Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the carbon-hydrogen framework and the precise connectivity of the atoms. For a molecule like 2-(azetidin-3-yl)acrylonitrile, a multi-dimensional approach is not just beneficial, but essential.[5]

One-Dimensional NMR (¹H and ¹³C)

Expertise & Causality: ¹H NMR provides information on the chemical environment, number, and neighboring protons for every hydrogen atom. ¹³C NMR reveals the number and type of carbon atoms. For the azetidine ring, the protons are often diastereotopic, leading to more complex splitting patterns than simple first-order analysis would suggest.[6]

Expected ¹H NMR Data (500 MHz, CDCl₃):

Assignment	Expected δ (ppm)	Multiplicity	Integration	Notes
H-a, H-b (Vinyl)	6.2 - 5.8	d, d	2H	Two distinct signals for the geminal protons on the double bond.
H-2, H-4 (Azetidine CH₂)	4.2 - 3.8	m	4H	Complex multiplet due to diastereotopicity and coupling to H-3.
H-3 (Azetidine CH)	3.7 - 3.3	m	1H	Multiplet, coupled to the adjacent CH₂ groups and potentially the vinyl protons.
N-H (Amine)	2.5 - 1.5	br s	1H	Broad singlet, position is solvent-dependent. Disappears upon D₂O exchange.

Expected ¹³C NMR Data (125 MHz, CDCl₃):

Assignment	Expected δ (ppm)	Notes
C=C H₂	135 - 130	Quaternary alkene carbon attached to the azetidine ring.
C ≡N	118 - 115	Characteristic chemical shift for a nitrile carbon.
C=C H₂	125 - 120	Alkene CH₂ carbon.
C-2, C-4	55 - 45	Azetidine methylene carbons.
C-3	40 - 30	Azetidine methine carbon, shifted upfield.

Two-Dimensional NMR: Confirming Connectivity

Expertise & Causality: While 1D NMR suggests the pieces, 2D NMR proves how they are connected. A logical workflow of COSY, HSQC, and HMBC experiments is required to build the molecule piece by piece, ensuring each connection is validated by experimental data. This multi-pronged approach is the key to a trustworthy and definitive structure assignment.[5]

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, typically through 2 or 3 bonds. This is used to trace the proton network within the azetidine ring and confirm the coupling of the H-3 proton to the adjacent methylene protons.

• HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton with the carbon it is attached to. This experiment definitively links the proton signals from the ¹H spectrum to their corresponding carbon signals in the ¹³C spectrum, removing any ambiguity.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for this molecule. It shows correlations between protons and carbons over 2-3 bonds. The key correlation to observe is between the azetidine H-3 proton and the quaternary alkene carbon (C=C H₂), which unambiguously proves the attachment point of the acrylonitrile group to the azetidine ring.

Integrated Workflow and Final Confirmation

The strength of this analytical approach lies in the convergence of data from independent sources. The process is not linear but cyclical, with each piece of data reinforcing the others.

The Elucidation Workflow

The logical flow from initial sample to final confirmed structure is a systematic process of hypothesis generation and validation.

Figure 1: A logical workflow for the structure elucidation process.

The Definitive Connection: Key HMBC Correlations

The final piece of irrefutable evidence comes from the long-range HMBC correlations that bridge the two key fragments of the molecule: the azetidine ring and the acrylonitrile substituent.

Figure 2: Key HMBC correlations confirming the structure.

The correlation from the azetidine H-3 proton to the quaternary carbon of the alkene is the definitive link. Additional correlations to the other carbons of the acrylonitrile group further solidify the assignment.

Standard Operating Protocols

For reproducibility and integrity, all experiments must be conducted according to validated protocols.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of a suitable solvent (e.g., Methanol/Water 1:1 with 0.1% formic acid).

• Instrumentation: Utilize an ESI source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Ionization Method: Electrospray Ionization (ESI) in positive ion mode.

• Data Acquisition: Acquire the mass spectrum over a range of m/z 50-500. Ensure the instrument is calibrated to achieve < 5 ppm mass accuracy.

• Data Analysis: Identify the [M+H]⁺ ion and use the instrument software to calculate the elemental composition based on the accurate mass.

Protocol 2: NMR Spectroscopy (1D and 2D)

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (≥ 400 MHz) is recommended for better signal dispersion.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters: 16-32 scans, relaxation delay of 2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Key parameters: 1024-2048 scans, relaxation delay of 2-5 seconds.

• 2D NMR Acquisition:

  • COSY: Use standard gradient-selected COSY parameters.

  • HSQC: Optimize the one-bond C-H coupling constant to ~145 Hz.

  • HMBC: Set the long-range C-H coupling constant to an average value of 8 Hz to observe both 2-bond and 3-bond correlations.

• Data Analysis: Process all spectra using appropriate software. Phase and baseline correct all spectra. For 2D spectra, analyze cross-peaks to establish correlations and build the final structure.

Conclusion

The structure elucidation of 2-(azetidin-3-yl)acrylonitrile is a clear demonstration of the power of a multi-technique, logic-driven analytical approach. By systematically determining the molecular formula (HRMS), identifying key functional groups (FT-IR), and then meticulously mapping the atomic connectivity (1D and 2D NMR), we can arrive at an unambiguous and trustworthy structural assignment. This guide provides the framework and the underlying scientific rationale necessary for researchers to confidently characterize this and other complex small molecules, ensuring the integrity of their downstream research and development efforts.

References

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Introduction: The Strategic Value of a Strained Scaffold

An In-depth Technical Guide: Discovery and Synthesis of Novel Azetidine Derivatives: A Modern Perspective for Medicinal Chemists

In the landscape of modern drug discovery, the pursuit of molecules with enhanced three-dimensionality and superior pharmacokinetic profiles is paramount. Among the saturated heterocycles, the azetidine ring—a four-membered, nitrogen-containing scaffold—has emerged from relative obscurity to become a cornerstone of contemporary medicinal chemistry.[1][2][3] Historically, the synthesis of azetidines was hampered by challenges associated with their inherent ring strain (approx. 25.4 kcal/mol), making them less explored than their five- and six-membered counterparts.[3][4][5][6][7] However, this very strain, combined with the ring's conformational rigidity and high sp³-character, is the source of its unique advantages.[1][2][8]

Incorporating an azetidine motif can significantly improve a molecule's physicochemical properties, including solubility and metabolic stability.[1][2] It serves as a versatile bioisostere, capable of replacing larger, more flexible rings like piperidines and pyrrolidines, or even planar aromatic groups, thereby optimizing receptor binding and navigating new chemical space.[8][9][10][11] The tangible success of this strategy is evidenced by the growing number of FDA-approved drugs that feature the azetidine core, validating its role as a privileged structure in pharmaceutical design.[1][2][12][13]

This guide provides a comprehensive overview of the key synthetic strategies for constructing and functionalizing novel azetidine derivatives, offering field-proven insights into the causality behind methodological choices and presenting detailed protocols for key transformations.

Drug Name	Therapeutic Area	Rationale for Azetidine Inclusion
Baricitinib	Rheumatoid Arthritis	Enhances selectivity and pharmacokinetic profile.[1][13]
Cobimetinib	Melanoma (Cancer)	MEK inhibitor where the azetidine improves metabolic stability.[1][3][13]
Azelnidipine	Hypertension	Calcium channel blocker; the azetidine moiety is key to its activity.[1][3]
Delafloxacin	Bacterial Infections	Fluoroquinolone antibiotic; azetidine improves potency and reduces side effects.[4][11]
Sarolaner	Veterinary Parasiticide	Isoxazoline parasiticide for dogs.[1][2]

Chapter 1: Strategic Approaches to Azetidine Ring Construction

The primary challenge in azetidine synthesis is overcoming the energetic barrier of forming a strained four-membered ring.[6] Modern synthetic chemistry has evolved to address this through several powerful and increasingly sophisticated strategies.

Intramolecular Cyclization: The Foundational Pathway

The most traditional and direct method for forming the azetidine ring is through intramolecular C-N bond formation. This strategy typically involves a 1,3-difunctionalized propane backbone where a terminal amine nucleophile displaces a leaving group at the 3-position.

Causality and Experimental Choice: This approach is favored for its reliance on readily accessible starting materials, most commonly γ-amino alcohols. The key is to convert the hydroxyl group into a good leaving group (e.g., mesylate, tosylate, or halide) to facilitate the intramolecular Sₙ2 reaction. A critical consideration is the potential for a competing reaction to form a three-membered aziridine ring; however, the 4-exo-tet cyclization pathway is generally favored under appropriate conditions.[5] Steric hindrance around the reacting centers can impede the reaction, necessitating careful substrate design.[5]

Caption: General workflow for azetidine synthesis via intramolecular cyclization.

Protocol 1: Synthesis of N-Tosyl-2-phenylazetidine from 3-Tosylamino-1-phenyl-1-propanol

This protocol exemplifies the classical intramolecular cyclization approach.

• Activation of the Hydroxyl Group:

  • To a stirred solution of 3-tosylamino-1-phenyl-1-propanol (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) at 0 °C under a nitrogen atmosphere, add triethylamine (1.5 eq).

  • Slowly add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction with saturated aqueous NaHCO₃ solution and separate the organic layer. Wash with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude mesylate is often used directly in the next step without further purification.

• Cyclization:

  • Dissolve the crude mesylate in anhydrous tetrahydrofuran (THF, 0.1 M).

  • Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) portion-wise at 0 °C.

  • Allow the mixture to warm to room temperature and then heat to reflux (approx. 66 °C) for 12-18 hours, monitoring by TLC.

  • Self-Validation: The disappearance of the mesylate intermediate and the appearance of a new, less polar spot corresponding to the azetidine product indicates successful cyclization.

  • Carefully quench the reaction by slowly adding water at 0 °C. Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-tosyl-2-phenylazetidine.

[2+2] Cycloadditions: Atom-Economic Ring Formation

[2+2] cycloadditions represent a highly efficient strategy for constructing the azetidine ring by forming two bonds in a single step. The most prominent of these is the aza Paternò-Büchi reaction.

Causality and Experimental Choice: The aza Paternò-Büchi reaction involves the photochemical cycloaddition of an imine and an alkene.[14] Historically, this reaction was limited by low yields and competing side reactions due to the high energy of UV light required to excite the imine.[14][15] The modern breakthrough has been the application of visible-light photocatalysis. By using a photocatalyst (e.g., an Iridium or Ruthenium complex), it's possible to selectively excite the alkene to its triplet state using lower-energy visible light.[15] This excited alkene then undergoes cycloaddition with the ground-state imine, avoiding the unwanted side reactions associated with direct imine excitation. This approach is powerful for creating complex, functionalized azetidines with high diastereoselectivity.[15]

Caption: Simplified catalytic cycle for a visible-light-mediated aza Paternò-Büchi reaction.

Strain-Release Methodologies: A Paradigm Shift

One of the most innovative recent strategies involves harnessing the high ring strain of precursors like 1-azabicyclo[1.1.0]butanes (ABBs) to drive the synthesis of densely functionalized azetidines.[3][16][17][18]

Causality and Experimental Choice: ABBs are highly strained molecules that readily undergo ring-opening reactions. In radical strain-release photocatalysis, a photosensitizer generates a radical species that adds to the ABB.[17][18] This addition triggers the cleavage of the central, highly strained C-N bond, forming a more stable azetidinyl radical intermediate. This intermediate can then be trapped by a variety of radical acceptors, leading to diverse C3-functionalized azetidines in a single step.[17] This method provides access to substitution patterns that are extremely difficult to achieve through traditional cyclization routes.[18][19]

Caption: Conceptual workflow of strain-release functionalization of an ABB.

Chapter 2: Asymmetric Synthesis and Functionalization

For pharmaceutical applications, controlling the stereochemistry of azetidine derivatives is crucial. This can be achieved either by building the ring from chiral precursors or by asymmetric functionalization of a pre-formed ring.

Causality and Experimental Choice: A powerful method for the asymmetric functionalization of an existing azetidine is the use of chiral auxiliaries, such as SAMP/RAMP hydrazones.[20] N-Boc-azetidin-3-one can be converted into its corresponding SAMP hydrazone. Deprotonation with a strong base (e.g., n-BuLi) creates a chiral lithium aza-enolate.[20] The bulky chiral auxiliary directs the approach of an incoming electrophile (like an alkyl halide) to one face of the enolate, inducing high stereoselectivity. Subsequent hydrolysis removes the auxiliary, yielding the enantiomerically enriched 2-substituted azetidin-3-one. This method is valuable because a single chiral auxiliary can be used to generate a library of chiral products by simply varying the electrophile.[20]

Protocol 2: Asymmetric Synthesis of (S)-2-Benzyl-N-Boc-azetidin-3-one via SAMP Hydrazone [20]

• Hydrazone Formation:

  • Combine N-Boc-azetidin-3-one (1.0 eq) and (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.1 eq) in anhydrous THF.

  • Stir at room temperature for 24 hours. Remove the solvent under reduced pressure to obtain the crude SAMP hydrazone, which is used directly.

• Asymmetric Alkylation:

  • Dissolve the crude SAMP hydrazone (1.0 eq) in anhydrous THF (0.1 M) and cool the solution to -78 °C under a nitrogen atmosphere.

  • Add n-butyllithium (n-BuLi, 2.5 M in hexanes, 1.1 eq) dropwise, and stir the resulting solution at -78 °C for 2 hours to ensure complete formation of the lithiated species.

  • Add benzyl bromide (1.2 eq) via syringe and continue stirring at -78 °C for 2 hours.

  • Slowly warm the reaction to room temperature and stir for an additional 18 hours.

• Hydrolysis (Auxiliary Cleavage):

  • Add saturated aqueous oxalic acid solution (equal volume to THF) to the reaction mixture.

  • Stir vigorously at room temperature for 20 hours to hydrolyze the hydrazone.

  • Self-Validation: TLC analysis should show the disappearance of the high-molecular-weight hydrazone and the appearance of the ketone product. Chiral HPLC analysis is required to determine the enantiomeric excess (% ee).

  • Dilute with diethyl ether and separate the layers. Extract the aqueous layer with diethyl ether (2x).

  • Combine the organic layers, wash with saturated NaHCO₃ solution and brine, dry over MgSO₄, and concentrate.

  • Purify by flash chromatography to yield the enantiomerically enriched (S)-2-benzyl-N-Boc-azetidin-3-one. High enantioselectivities (up to 85% ee) can be achieved.[20]

Chapter 3: Azetidine Derivatives in Drug Discovery

The synthetic accessibility of novel azetidines has unlocked their full potential in drug design, where they are used to fine-tune molecular properties and improve therapeutic outcomes.

The Azetidine as a Bioisosteric Tool

A key application of the azetidine scaffold is as a bioisostere—a substituent that retains the desired biological activity of the parent molecule but possesses different physical or chemical properties.

• Piperidine/Pyrrolidine Replacement: The rigid, four-membered ring can lock a key nitrogen atom in a specific vector, reducing conformational flexibility compared to larger rings. This can lead to enhanced binding affinity and selectivity for a target protein.[8]

• Metabolic Blocker: The introduction of an azetidine ring, particularly a spirocyclic azetidine, can block sites of metabolism that are susceptible to enzymatic degradation (e.g., by cytochrome P450 enzymes). This increases the metabolic stability and half-life of a drug candidate.[1][21]

• "Vectorial" Exit: The defined geometry of substituents on an azetidine ring allows chemists to project functional groups into new regions of a protein's binding pocket, potentially forming new, beneficial interactions.

Future Directions

The field continues to evolve rapidly. Emerging areas of interest include:

• Spirocyclic Azetidines: These "angular" scaffolds offer pronounced three-dimensionality and are particularly effective at improving pharmacokinetic properties.[8][19]

• Photocatalysis: The continued development of novel photocatalytic methods, including radical strain-release strategies, promises to unlock unprecedented chemical diversity for azetidine derivatives.[16][17][19]

• Late-Stage Functionalization: Methods that allow for the modification of complex molecules containing an azetidine ring in the final steps of a synthesis are highly sought after for rapid generation of analogue libraries.[1][13]

The azetidine scaffold, once a synthetic challenge, is now a powerful and validated tool in the medicinal chemist's arsenal. As synthetic methodologies become more robust and predictable, the application of novel azetidine derivatives is set to expand, paving the way for the next generation of innovative therapeutics.[1][16]

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Harnessing Strain and Electronics: A Guide to the Reactivity of the Acrylonitrile Moiety in Azetidine Compounds

An In-Depth Technical Guide:

Abstract

Azetidines, four-membered nitrogen-containing heterocycles, have become indispensable scaffolds in modern medicinal chemistry, largely due to the unique physicochemical properties imparted by their inherent ring strain.[1][2] When functionalized with an acrylonitrile moiety—a potent Michael acceptor—the resulting compounds become versatile platforms for complex molecule synthesis. This guide explores the nuanced reactivity of the acrylonitrile group appended to an azetidine core, providing a technical framework for researchers, chemists, and drug development professionals. We will dissect the interplay between the ring strain of the azetidine and the electronic properties of the α,β-unsaturated nitrile, offering field-proven insights into reaction mechanisms, protocol design, and synthetic strategy.

The Duality of Reactivity: Azetidine Strain and Acrylonitrile Electronics

The chemistry of azetidine-acrylonitrile conjugates is governed by a fascinating interplay of two core principles:

• Strain-Driven Reactivity of the Azetidine Ring: The azetidine ring possesses a significant ring strain of approximately 25.4 kcal/mol.[3] This strain, while making the ring more stable and easier to handle than its three-membered aziridine counterpart, provides a powerful thermodynamic driving force for reactions that can either leverage or release this strain.[4][5] This inherent strain can influence the conformation of substituents and, consequently, the stereochemical outcome of reactions on those substituents.

• Electrophilic Nature of the Acrylonitrile Moiety: The acrylonitrile group is a classic α,β-unsaturated system where the cyano group acts as a powerful electron-withdrawing group. This conjugation polarizes the C=C double bond, rendering the β-carbon highly electrophilic and susceptible to nucleophilic attack.[6] This makes it an excellent Michael acceptor, readily participating in conjugate addition reactions.[7][8]

The fusion of these two entities creates a building block where the predictable electronic reactivity of the acrylonitrile is modulated by the unique steric and conformational constraints of the strained azetidine ring.

Key Reaction Pathways: A Synthetic Toolkit

The azetidine-acrylonitrile scaffold is amenable to several high-yield transformations, primarily targeting the electrophilic double bond. These reactions provide access to a diverse array of functionalized azetidines, which are valuable building blocks in drug discovery.[9]

Nucleophilic Conjugate Addition (Aza-Michael Reaction)

The most prominent reaction pathway is the conjugate addition of nucleophiles to the β-carbon of the acrylonitrile moiety. This reaction, often referred to as the aza-Michael addition when nitrogen nucleophiles are used, is a robust and atom-economical method for C-N, C-S, and C-C bond formation.[10][11]

Causality Behind Experimental Choices: The choice of base and solvent is critical. While the reaction can proceed under catalyst-free conditions, non-nucleophilic organic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) are often employed to increase the nucleophilicity of the attacking species without competing in the addition.[12] Aprotic solvents like acetonitrile or THF are preferred to avoid protonation of the base or the nucleophile.

// Reactants Reactants [label=< Azetidine-Acrylonitrile

>];

Nucleophile [label=< Nucleophile (e.g., R₂NH)

>];

// Intermediates Intermediate [label=< Enolate Intermediate

>];

// Product Product [label=< β-Substituted Propionitrile

>];

// Arrows and Labels Reactants -> Intermediate [label="1. Nucleophilic Attack"]; Nucleophile -> Reactants [style=invis]; // for alignment Intermediate -> Product [label="2. Protonation"];

// Invisible nodes for structure {rank=same; Reactants; Nucleophile;} } केंद Caption: General mechanism of the aza-Michael addition reaction.

Experimental Protocol: DBU-Catalyzed Aza-Michael Addition of Morpholine

• Objective: To synthesize N-Boc-3-(2-cyano-2-(morpholino)ethyl)azetidine.

• Self-Validation: The reaction progress can be monitored by TLC or LC-MS, with the disappearance of the starting material and the appearance of a more polar product spot. The final product's structure is confirmed by ¹H NMR, ¹³C NMR, and HRMS, ensuring the correct regiochemistry of the addition.

• Methodology:

  • Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-3-(2-cyanoethenyl)azetidine (1.0 eq).

  • Solvent: Dissolve the starting material in anhydrous acetonitrile (0.1 M).

  • Nucleophile Addition: Add morpholine (1.2 eq) to the solution via syringe. Causality: A slight excess of the nucleophile ensures complete consumption of the electrophile.

  • Catalyst Addition: Add DBU (0.1 eq) dropwise at room temperature. Causality: Catalytic DBU is sufficient to facilitate the reaction without promoting side reactions.

  • Reaction: Stir the mixture at room temperature for 4-16 hours, monitoring by TLC (e.g., 30% Ethyl Acetate in Hexanes).

  • Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution, followed by brine. Causality: The aqueous wash removes the DBU catalyst and any excess morpholine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford the pure adduct.

Table 1: Representative Nucleophilic Conjugate Additions

Entry	Nucleophile	Base (eq)	Solvent	Time (h)	Yield (%)
1	Piperidine	DBU (0.1)	MeCN	6	95
2	Thiophenol	Et₃N (1.1)	THF	4	92
3	Imidazole	None	MeCN	16	83[10]
4	Diethyl malonate	NaH (1.1)	THF	12	78

[3+2] Cycloaddition Reactions

The electron-deficient alkene of the acrylonitrile moiety is an excellent dipolarophile for [3+2] cycloaddition reactions. This powerful transformation allows for the rapid construction of complex, fused five-membered heterocyclic rings onto the azetidine scaffold, such as isoxazolines or pyrrolidines.[13][14]

Mechanism & Causality: These reactions often proceed via a concerted mechanism, though stepwise pathways are possible depending on the dipole and dipolarophile.[15] The reaction of an azetidine-acrylonitrile with a nitrile oxide (generated in situ from an oxime and an oxidant like NCS) leads to the formation of a fused isoxazoline-azetidine system.[16] The regioselectivity is governed by the frontier molecular orbitals of the reactants, typically resulting in the formation of a single major regioisomer.

// Nodes Start [label="Azetidine-Acrylonitrile\n+ Hydroxyimidoyl Chloride", fillcolor="#F1F3F4", fontcolor="#202124"]; Step1 [label="In situ generation of\nNitrile Oxide (1,3-Dipole)\n(Base, e.g., Et₃N)", fillcolor="#FBBC05", fontcolor="#202124"]; Step2 [label="[3+2] Cycloaddition", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="Fused Isoxazoline-Azetidine\n(High Complexity Scaffold)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Step1 [label="Reagents"]; Step1 -> Step2 [label="Reactive Intermediate"]; Step2 -> Product [label="Forms"]; } केंद Caption: Workflow for the synthesis of fused isoxazoline-azetidines.

Selective Reductions

The presence of two reducible functional groups—the alkene and the nitrile—offers opportunities for selective transformations.

• Alkene Reduction: Catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) under an H₂ atmosphere will typically reduce the C=C double bond chemoselectively over the nitrile, yielding a saturated β-aminopropionitrile derivative.

• Nitrile Reduction: More powerful reducing agents, such as Lithium Aluminum Hydride (LiAlH₄) or Diborane (B₂H₆), are required to reduce the nitrile group to a primary amine.[17] These conditions will also reduce the alkene, leading to a fully saturated amino-propyl-amine side chain. The choice of reagent allows for controlled access to different functionalized products.

Applications in Drug Discovery

The functionalized azetidines derived from these reactions are of significant interest to medicinal chemists. The parent azetidine ring is a recognized bioisostere for other cyclic and acyclic structures and is known to improve properties such as metabolic stability, solubility, and receptor selectivity.[1] The ability to append diverse functional groups via the acrylonitrile handle allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. For instance, the β-amino propionitrile products from Michael additions are precursors to γ-amino acids, a privileged motif in many bioactive molecules.

Conclusion

The azetidine-acrylonitrile scaffold represents a powerful and versatile platform in synthetic and medicinal chemistry. The predictable reactivity of the electron-deficient acrylonitrile, guided by the stereochemical and conformational influence of the strained azetidine ring, enables a wide range of transformations. By understanding the core principles of conjugate addition, cycloaddition, and selective reduction, researchers can strategically design and execute synthetic routes to novel and complex molecules with significant potential for drug discovery applications. The protocols and insights provided herein serve as a foundational guide for harnessing the full synthetic potential of these valuable building blocks.

References

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(15), 3274-3286. [Link]

• Mehra, V., Lumb, I., Anand, A., & Kumar, V. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(75), 47689-47743. [Link]

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• (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. [Link]

• (n.d.). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. ResearchGate. [Link]

• (n.d.). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Source not specified. [Link]

• (n.d.). (a) General mechanism for (3 + 2) cycloadditions and an array of... ResearchGate. [Link]

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• Chemodivergent and Stereoselective Access to Fused Isoxazoline Azetidines and Thietanes through [3 + 2]-Cycloadditions. (2018). Organic Letters. [Link]

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• (2023). Thermal [3+2] cycloaddition reactions as most universal way for the effective preparation of five-membered nitrogen containing heterocycles. Scientiae Radices. [Link]

• (n.d.). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. PMC. [Link]

• (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews. [Link]

• (n.d.). Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. PMC. [Link]

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Protocols & Analytical Methods

Application Note: Divergent Functionalization of 2-(Azetidin-3-yl)acrylonitrile in Medicinal Chemistry

Mechanistic Rationale & Chemical Context

The integration of azetidine rings into drug discovery campaigns has surged due to their ability to impart favorable physicochemical properties. As conformationally restricted bioisosteres for larger heterocycles (like pyrrolidines and piperidines), azetidines enhance the sp3 character of lead compounds, lower lipophilicity, and improve metabolic stability[1].

The 2-(azetidin-3-yl)acrylonitrile scaffold is a highly versatile, bifunctional building block. It features:

• A Secondary Amine: A reactive handle for alkylation, acylation, or cross-coupling.

• An α,β -Unsaturated Nitrile: A potent electrophile primed for 1,4-conjugate additions (Michael additions)[2].

Causality in Experimental Design: Due to the dual presence of a nucleophilic secondary amine and an electrophilic acrylonitrile moiety, unprotected 2-(azetidin-3-yl)acrylonitrile is prone to spontaneous, intermolecular aza-Michael additions, leading to unwanted oligomerization. Therefore, chemoselective N-protection of the azetidine ring is an absolute prerequisite before any functionalization of the alkene can occur. Once protected, the acrylonitrile can undergo divergent oxa- or aza-Michael additions under controlled conditions[3][4].

Experimental Workflow Visualization

Divergent synthetic workflow for 2-(Azetidin-3-yl)acrylonitrile functionalization.

Self-Validating Experimental Protocols

Protocol A: Chemoselective N-Boc Protection

Purpose: To mask the nucleophilic azetidine nitrogen and prevent self-polymerization. Di-tert-butyl dicarbonate ( Boc2​O ) is selected because the resulting carbamate is highly stable under the basic conditions required for subsequent Michael additions.

Step-by-Step Methodology:

• Charge a flame-dried round-bottom flask with 2-(azetidin-3-yl)acrylonitrile (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Add triethylamine ( Et3​N , 1.5 equiv) and cool the reaction mixture to 0 °C using an ice-water bath. Mechanistic note: Cooling suppresses the exothermic degradation of the electron-deficient alkene.

• Dissolve Boc2​O (1.1 equiv) in a minimal volume of DCM and add dropwise over 15 minutes.

• Remove the ice bath and stir at room temperature for 4 hours.

• Quench with saturated aqueous NaHCO3​ , extract with DCM ( 3×15 mL), dry the combined organic layers over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc). Self-Validation Checkpoint: Success is confirmed by a negative ninhydrin TLC stain (absence of secondary amine) and the appearance of a distinct 9H singlet at ∼1.4 ppm in 1H NMR.

Protocol B: Cesium Carbonate-Catalyzed Oxa-Michael Addition

Purpose: To introduce an ether or oxime linkage at the β -position of the acrylonitrile. Causality: Traditional oxa-Michael additions require strong bases that can degrade acrylonitriles. Utilizing 20 mol% Cs2​CO3​ provides an operationally simple, mild environment that enhances the nucleophilicity of the oxygen without triggering competitive side reactions[3].

Step-by-Step Methodology:

• Dissolve the N-Boc protected intermediate (1.0 equiv) in anhydrous acetonitrile (0.1 M).

• Add the target alcohol or oxime (3.0 equiv) followed by Cs2​CO3​ (20 mol%)[3].

• Stir the mixture at 20 °C under an inert atmosphere for 2–4 hours.

• Monitor reaction progress via TLC (UV and KMnO4​ stain) until the starting material is consumed.

• Filter the mixture through a short pad of Celite to remove inorganic salts and concentrate the filtrate.

• Isolate the oxa-Michael adduct via preparative HPLC or silica gel chromatography. Self-Validation Checkpoint: Complete disappearance of the distinctive alkene proton signals (singlets/doublets in the 5.8–6.5 ppm range) in 1H NMR confirms saturation of the double bond.

Protocol C: Microwave-Assisted Aza-Michael Addition

Purpose: To synthesize β -amino nitrile derivatives via the conjugate addition of primary amines. Causality: Aza-Michael additions to sterically hindered or deactivated systems can be sluggish. Microwave irradiation acts as a thermal accelerator, driving the reaction to completion in seconds while adhering to green chemistry principles[4].

Step-by-Step Methodology:

• In a microwave-safe vial, combine the N-Boc protected intermediate (1.0 equiv) and a primary amine (1.2 equiv).

• Add water or a protic solvent mixture (1.0 mL/mmol) to facilitate microwave absorption[4].

• Seal the vial and subject it to microwave irradiation (e.g., 50 W) for exactly 30 seconds[4].

• Cool the vial rapidly using a stream of compressed air.

• Extract the aqueous mixture with ethyl acetate ( 3×10 mL), wash with brine, dry over MgSO4​ , and evaporate the solvent. Self-Validation Checkpoint: LC-MS analysis will show the expected [M+H]+ mass shift, coupled with the emergence of new aliphatic multiplets in the 2.5–3.0 ppm region corresponding to the newly formed sp3 backbone.

Quantitative Data Summary

The following table summarizes the expected reaction parameters, yields, and analytical validation markers for the described workflows.

Protocol	Reaction Type	Reagents & Catalyst	Time / Temp	Typical Yield	Primary Analytical Marker ( 1H NMR / MS)
A	N-Protection	Boc2​O , Et3​N , DCM	4 h / 0 °C → RT	85–92%	Appearance of 9H singlet at ∼1.4 ppm
B	Oxa-Michael Addition	Alcohol/Oxime, Cs2​CO3​ (20 mol%), MeCN	2–4 h / 20 °C	71–86%	Disappearance of alkene protons (5.8–6.5 ppm)
C	Aza-Michael Addition	1° Amine, H2​O	30 s / Microwave	75–90%	[M+H]+ shift; new aliphatic multiplets (2.5–3.0 ppm)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 4. benthamdirect.com [benthamdirect.com]

Application Notes and Protocols for Protein Conjugation with 2-(Azetidin-3-yl)acrylonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Reagent for Bioconjugation

In the landscape of bioconjugation, the development of novel reagents with unique reactivity and stability profiles is paramount for advancing therapeutic and diagnostic applications. 2-(Azetidin-3-yl)acrylonitrile emerges as a promising candidate, featuring an electron-deficient alkene ripe for Michael addition reactions with nucleophilic amino acid residues on proteins. This document provides a comprehensive guide to the principles, protocols, and characterization techniques for the successful conjugation of 2-(Azetidin-3-yl)acrylonitrile to proteins, with a special emphasis on ensuring the integrity of the strained azetidine ring. The acrylonitrile moiety serves as a Michael acceptor, enabling covalent modification of proteins primarily through thiol-Michael addition to cysteine residues or aza-Michael addition to lysine residues.[1][2] The azetidine ring, a valuable pharmacophore in medicinal chemistry, offers a unique structural element to the conjugate, though its inherent ring strain necessitates careful control of reaction conditions to prevent unwanted ring-opening.[3][4]

Scientific Principles of Conjugation

The conjugation of 2-(Azetidin-3-yl)acrylonitrile to proteins is predicated on the Michael addition reaction, a nucleophilic addition of a carbanion or another nucleophile to an α,β-unsaturated carbonyl compound. In the context of bioconjugation, the nucleophiles are typically the side chains of cysteine (thiol group) or lysine (ε-amino group) residues.

Targeting Cysteine Residues via Thiol-Michael Addition

The thiol group of cysteine is a potent nucleophile, particularly in its deprotonated thiolate form. The reaction with 2-(Azetidin-3-yl)acrylonitrile proceeds via a thiol-Michael addition, forming a stable thioether linkage.[1] This reaction is highly efficient and selective for cysteine residues within a pH range of 6.5-7.5.[5] At this pH, the thiol group is sufficiently deprotonated to be reactive, while the amino groups of lysine are predominantly protonated and thus less nucleophilic.

Targeting Lysine Residues via Aza-Michael Addition

At a higher pH, typically above 8.0, the ε-amino group of lysine residues becomes deprotonated and can act as a nucleophile in an aza-Michael addition reaction.[2][6] This allows for the modification of lysine residues, which are generally more abundant on protein surfaces than cysteines. However, achieving site-selectivity with lysine modification can be more challenging due to the presence of multiple lysine residues.

Critical Consideration: Azetidine Ring Stability

The four-membered azetidine ring possesses significant ring strain (approximately 25.4 kcal/mol), making it susceptible to nucleophilic attack and ring-opening under certain conditions.[7] Acidic conditions (pH < 7) are a primary concern, as protonation of the azetidine nitrogen can catalyze ring-opening.[8][9] Therefore, maintaining a neutral to slightly basic pH throughout the conjugation and purification process is crucial to preserve the integrity of the azetidine moiety. Elevated temperatures and strong, non-target nucleophiles should also be avoided.[7]

Experimental Protocols

This section provides detailed step-by-step protocols for the conjugation of 2-(Azetidin-3-yl)acrylonitrile to proteins, targeting either cysteine or lysine residues.

Protocol 1: Cysteine-Specific Conjugation

This protocol is designed to selectively target cysteine residues on a protein.

Materials:

• Protein of interest (with at least one accessible cysteine residue)

• 2-(Azetidin-3-yl)acrylonitrile

• Phosphate-buffered saline (PBS), pH 7.2-7.4

• Dimethyl sulfoxide (DMSO)

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine, TCEP) - Optional, for reducing disulfide bonds

• Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

• Desalting columns or dialysis equipment

• Reaction tubes

Workflow Diagram:

Caption: Workflow for cysteine-specific protein conjugation.

Procedure:

• Protein Preparation:

  • Dissolve the protein in PBS at a concentration of 1-10 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to expose cysteine thiols, add a 10-fold molar excess of TCEP and incubate for 1 hour at room temperature.

  • Remove the excess TCEP using a desalting column.

• Reagent Preparation:

  • Prepare a 10-100 mM stock solution of 2-(Azetidin-3-yl)acrylonitrile in DMSO.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the 2-(Azetidin-3-yl)acrylonitrile stock solution to the protein solution. The final DMSO concentration should be below 10% (v/v) to avoid protein denaturation.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle shaking.

• Quenching:

  • Add a quenching reagent, such as L-cysteine or β-mercaptoethanol, to a final concentration of 10-50 mM to react with any excess 2-(Azetidin-3-yl)acrylonitrile. Incubate for 30 minutes at room temperature.

• Purification:

  • Remove the excess reagents and byproducts by size-exclusion chromatography (desalting column) or dialysis against PBS (pH 7.4).

Protocol 2: Lysine-Specific Conjugation

This protocol is designed to target lysine residues and should be performed at a higher pH.

Materials:

• Protein of interest

• 2-(Azetidin-3-yl)acrylonitrile

• Sodium borate buffer (50 mM, pH 8.5)

• Dimethyl sulfoxide (DMSO)

• Quenching reagent (e.g., Tris or glycine)

• Desalting columns or dialysis equipment

• Reaction tubes

Procedure:

• Protein Preparation:

  • Exchange the protein buffer to 50 mM sodium borate buffer, pH 8.5, using a desalting column or dialysis. Adjust the protein concentration to 1-10 mg/mL.

• Reagent Preparation:

  • Prepare a 10-100 mM stock solution of 2-(Azetidin-3-yl)acrylonitrile in DMSO.

• Conjugation Reaction:

  • Add a 20- to 50-fold molar excess of the 2-(Azetidin-3-yl)acrylonitrile stock solution to the protein solution.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle shaking.

• Quenching:

  • Quench the reaction by adding Tris or glycine buffer to a final concentration of 50-100 mM.

• Purification:

  • Purify the protein conjugate as described in the cysteine-specific protocol.

Characterization of the Protein Conjugate

Thorough characterization is essential to confirm successful conjugation, determine the degree of labeling, and ensure the integrity of the protein.

SDS-PAGE Analysis

Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) is a straightforward method to qualitatively assess conjugation.[]

Procedure:

• Run samples of the unconjugated protein and the purified conjugate on an SDS-PAGE gel.

• Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue).

• A successful conjugation will result in a shift in the molecular weight of the protein, causing the conjugate to migrate slower than the unconjugated protein.[] The extent of the shift will depend on the number of small molecules attached. A heterogeneous mixture of conjugates may appear as a smear or a ladder of bands.[]

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is a powerful tool for the precise characterization of protein conjugates.[11]

Techniques:

• Intact Mass Analysis: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to determine the molecular weight of the intact conjugate.[11] The mass increase corresponds to the mass of the attached 2-(Azetidin-3-yl)acrylonitrile molecules, allowing for the calculation of the degree of labeling.

• Peptide Mapping: For site-specific information, the conjugate can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by liquid chromatography-mass spectrometry (LC-MS/MS). This will identify the specific cysteine or lysine residues that have been modified.

Data Interpretation:

The expected mass shift upon conjugation with 2-(Azetidin-3-yl)acrylonitrile (C₇H₈N₂) is approximately 120.15 Da.

Parameter	Value
Molecular Formula of Adduct	C₇H₈N₂
Monoisotopic Mass of Adduct	120.0687 Da
Average Mass of Adduct	120.153 Da

UV-Vis Spectroscopy

While 2-(Azetidin-3-yl)acrylonitrile does not have a strong chromophore for straightforward quantification, changes in the protein's UV spectrum can sometimes be observed. A more common application of UV-Vis is to determine the protein concentration before and after conjugation using methods like the Bradford or BCA assay.

Troubleshooting

Problem	Possible Cause	Solution
Low Conjugation Efficiency	Insufficient molar excess of the reagent.	Increase the molar ratio of 2-(Azetidin-3-yl)acrylonitrile to protein.
Inaccessible cysteine or lysine residues.	Consider partial denaturation of the protein or using a different conjugation strategy.
Incorrect pH for the target residue.	Ensure the correct buffer and pH are used for cysteine (pH 6.5-7.5) or lysine (pH > 8.0) targeting.
Protein Precipitation	High concentration of DMSO.	Keep the final DMSO concentration below 10% (v/v).
Protein instability at the reaction pH.	Perform a pH stability study for your protein.
Evidence of Azetidine Ring-Opening	Acidic pH during reaction or purification.	Maintain a pH of 7.0 or higher at all times. Use neutral or slightly basic buffers.
High reaction temperature.	Perform the conjugation at room temperature or 4°C.

Conclusion

2-(Azetidin-3-yl)acrylonitrile offers a valuable tool for the chemical modification of proteins through Michael addition chemistry. By carefully controlling the reaction conditions, particularly the pH, researchers can achieve efficient and specific conjugation to either cysteine or lysine residues while preserving the structural integrity of the azetidine ring. The protocols and characterization methods outlined in this guide provide a solid foundation for the successful implementation of this novel bioconjugation reagent in a variety of research and development applications.

References

• Royal Society of Chemistry. (n.d.). Nucleophilic Thiol‐alkene Michael Addition for the Functionalization of Polymers and for Bioconjugation. Books. Retrieved from [Link]

• Lebraud, H., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Omega, 6(40), 26569–26575. Retrieved from [Link]

• Matos, M. J., et al. (2018). Chemical Lysine Modification on Native Proteins. Journal of the American Chemical Society, 140(11), 4004–4017. Retrieved from [Link]

• ResearchGate. (n.d.). Ring‐opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(15), 3364-3385. Retrieved from [Link]

• RSC Publishing. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Org. Biomol. Chem., 19, 3364-3385. Retrieved from [Link]

• MDPI. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1083. Retrieved from [Link]

• MDPI. (2023). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. International Journal of Molecular Sciences, 24(3), 2321. Retrieved from [Link]

• Emery Pharma. (2025). Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry. Retrieved from [Link]

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• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Reaction Kinetics of 2-(Azetidin-3-yl)acrylonitrile with Thiols

Introduction

The conjugation of small molecules to biomolecules and synthetic polymers is a cornerstone of modern drug development, materials science, and chemical biology. Among the most robust and versatile reactions for this purpose is the thia-Michael addition, a subset of the esteemed "click chemistry" family.[1][2] This reaction involves the conjugate addition of a thiol to an electron-deficient alkene, such as an α,β-unsaturated carbonyl compound or nitrile, to form a stable thioether linkage.[3][4] Its high efficiency, mild reaction conditions, and orthogonality to many other functional groups make it exceptionally valuable.[5]

This guide focuses on the reaction kinetics of 2-(azetidin-3-yl)acrylonitrile, a molecule of interest due to the presence of both a reactive Michael acceptor (the acrylonitrile moiety) and a strained azetidine ring, a common scaffold in medicinal chemistry.[6][7] While direct kinetic data for this specific molecule is not extensively published, this document provides a comprehensive framework for researchers to design, execute, and interpret kinetic studies based on the well-established principles of thia-Michael additions. We will delve into the underlying mechanisms, critical experimental parameters, and detailed protocols for kinetic analysis.

Reaction Mechanism: Base vs. Nucleophilic Catalysis

The thia-Michael addition is not typically a spontaneous reaction and requires a catalyst to proceed at a practical rate. The reaction mechanism is primarily divided into two pathways: base-catalyzed and nucleophile-initiated.[3] The choice of catalyst is a critical determinant of the reaction kinetics.[8][9]

Base-Catalyzed Mechanism

In the base-catalyzed pathway, a Brønsted base (e.g., a tertiary amine like triethylamine) deprotonates the thiol (R-SH) to form a highly nucleophilic thiolate anion (RS⁻).[10][11] This thiolate then attacks the β-carbon of the acrylonitrile, generating a resonance-stabilized carbanion (enolate). Subsequent protonation of this intermediate by the protonated base regenerates the catalyst and yields the final thioether product.[3]

Caption: Base-catalyzed thia-Michael addition pathway.

Nucleophile-Initiated Mechanism

The nucleophile-initiated pathway employs a Lewis base, such as a phosphine or a primary/secondary amine.[3][12] The nucleophile first attacks the Michael acceptor to form a zwitterionic enolate intermediate. This highly basic intermediate then deprotonates the thiol, generating the thiolate anion which proceeds to attack another molecule of the Michael acceptor.[3][12] This pathway is often significantly faster and requires lower catalyst loadings compared to the base-catalyzed route.[3]

Caption: Nucleophile-initiated thia-Michael addition pathway.

Key Parameters Influencing Reaction Kinetics

The rate of the thia-Michael addition is highly sensitive to several experimental variables. Understanding and controlling these factors is paramount for developing a robust and reproducible conjugation protocol.

Parameter	Influence on Reaction Rate	Key Insights and Causality
Thiol Structure & pKa	High	The reaction rate is dependent on the concentration of the thiolate anion. Thiols with lower pKa values will have a higher population of the thiolate form at a given pH.[9][10] However, for propagation-limited reactions, a more basic thiolate (from a higher pKa thiol) can be more reactive.[5] Steric hindrance around the sulfur atom can also decrease the rate, with primary thiols generally reacting faster than secondary or tertiary thiols.[2][5][13]
Michael Acceptor	High	The electrophilicity of the β-carbon dictates its susceptibility to nucleophilic attack. Electron-withdrawing groups (like the nitrile in the target molecule) "activate" the double bond. The reactivity order is generally maleimides > vinyl sulfones > acrylates > acrylonitriles, though this can be influenced by other structural factors.[2][8]
Catalyst Choice & Conc.	High	As discussed, nucleophilic catalysts like primary amines (e.g., hexylamine) or phosphines are often more efficient than base catalysts like tertiary amines (e.g., triethylamine).[8][9] Guanidine-based "superbases" can be employed for extremely rapid reactions.[11] Catalyst concentration should be optimized; typically 1-10 mol% is sufficient.
pH (in aqueous media)	Critical	The pH of the reaction medium directly controls the deprotonation of the thiol. For many thiol-maleimide reactions, a pH range of 6.5-7.5 is optimal, providing a balance between sufficient thiolate concentration and the stability of the Michael acceptor, which can undergo hydrolysis at higher pH.[14][15]
Solvent System	Moderate to High	The solvent must solubilize all reactants. Polar aprotic solvents like DMF, DMSO, or acetonitrile are common. In some cases, reactions can be performed under solvent-free conditions or in aqueous buffers, which is advantageous for bioconjugation.[16][17] The solvent can influence the pKa of the thiol and the stability of charged intermediates.[3]
Temperature	Moderate	The reaction rate increases with temperature. However, most thia-Michael additions proceed readily at room temperature.[14] For sensitive biomolecules, lower temperatures (e.g., 4°C) may be used to minimize degradation, albeit at the cost of a slower reaction rate.[14]

Experimental Protocols

The following protocols provide a comprehensive workflow for investigating the reaction kinetics of 2-(azetidin-3-yl)acrylonitrile with a model thiol.

Workflow Overview

Caption: Experimental workflow for kinetic analysis.

Protocol 1: Reaction Condition Screening

Objective: To identify the optimal catalyst, solvent, and concentration for the reaction.

Materials:

• 2-(Azetidin-3-yl)acrylonitrile

• Thiol of interest (e.g., N-acetylcysteine or 1-dodecanethiol)

• Catalysts: Triethylamine, Hexylamine, Tributylphosphine

• Solvents: Acetonitrile, Dichloromethane, Phosphate-buffered saline (PBS, pH 7.4)

• Analytical balance, vials, syringes

• HPLC-MS system for analysis

Procedure:

• Stock Solution Preparation: Prepare stock solutions of 2-(azetidin-3-yl)acrylonitrile (e.g., 100 mM), the thiol (100 mM), and each catalyst (10 mM) in a suitable solvent (e.g., acetonitrile).

• Reaction Setup: In separate vials, set up a matrix of reactions. For each reaction, add the solvent, followed by the thiol stock solution, and then the catalyst stock solution.

  • Example Matrix:

    • Vial 1: Acetonitrile, Thiol, Triethylamine (5 mol%)

    • Vial 2: Acetonitrile, Thiol, Hexylamine (5 mol%)

    • Vial 3: Acetonitrile, Thiol, Tributylphosphine (5 mol%)

    • Vial 4: PBS, Thiol, (No catalyst - test for uncatalyzed reaction)

    • Repeat for other solvents.

• Initiation: Initiate the reactions by adding the 2-(azetidin-3-yl)acrylonitrile stock solution to each vial to achieve a final concentration of ~10 mM for each reactant. Start a timer.

• Quenching and Analysis: After a set time (e.g., 30 minutes), take an aliquot from each reaction vial and quench it by diluting it into a solution containing a small amount of acid (e.g., 0.1% trifluoroacetic acid in the mobile phase).

• Analysis: Analyze the quenched samples by HPLC-MS to determine the percent conversion of the starting materials into the desired product.

• Evaluation: Compare the conversion rates across the different conditions to identify the most effective catalyst and solvent system for the detailed kinetic study.

Protocol 2: Real-Time Kinetic Monitoring via Spectroscopy

Objective: To continuously monitor the reaction progress to determine the initial reaction rate. This method is ideal for fast reactions.

Materials:

• FT-IR spectrometer with an ATR probe or a UV-Vis spectrophotometer with a temperature-controlled cuvette holder.

• Reactants and optimal catalyst/solvent system identified in Protocol 1.

Procedure (using FT-IR):

• Background Spectrum: Record a background spectrum of the solvent and catalyst.

• Reactant Spectrum: Add the thiol to the solvent/catalyst mixture and record the spectrum. Identify the characteristic S-H stretching peak (typically ~2550 cm⁻¹).

• Reaction Initiation: While continuously acquiring spectra (e.g., one scan every 5 seconds), inject the 2-(azetidin-3-yl)acrylonitrile to start the reaction.[11]

• Data Acquisition: Monitor the decrease in the absorbance of the S-H peak over time until the reaction reaches completion.

• Data Analysis: Plot the absorbance of the S-H peak versus time. The initial slope of this curve is proportional to the initial reaction rate. Convert absorbance to concentration using a pre-determined calibration curve.

Protocol 3: Offline Kinetic Analysis via Chromatography

Objective: To determine the reaction order and rate constant by measuring reactant/product concentrations at discrete time points. This method is suitable for slower reactions.

Materials:

• Thermostatted reaction vessel.

• HPLC system with a UV detector.

• Reactants and optimal catalyst/solvent system.

• Quenching solution (e.g., 1% TFA in acetonitrile).

Procedure:

• Reaction Setup: In a thermostatted vessel, combine the solvent, catalyst, and thiol at the desired concentrations. Allow the mixture to equilibrate to the target temperature.

• Time Zero Sample: Remove an aliquot before adding the acrylonitrile. This will serve as your t=0 reference. Quench it immediately.

• Reaction Initiation: Add the 2-(azetidin-3-yl)acrylonitrile to the vessel and start a timer.

• Sampling: At regular intervals (e.g., 1, 2, 5, 10, 20, 30, 60 minutes), withdraw a precise aliquot of the reaction mixture and immediately add it to a vial containing the quenching solution.[14]

• HPLC Analysis: Once all samples are collected, analyze them by HPLC. Create a calibration curve for both the thiol and the acrylonitrile to convert peak area to concentration.

• Data Analysis: Plot the concentration of the thiol (or acrylonitrile) versus time. Use this data to determine the reaction order and calculate the rate constant (k). For a second-order reaction, a plot of 1/[Reactant] vs. time will be linear.

Data Interpretation and Considerations

• Reaction Order: By varying the initial concentrations of the thiol and the acrylonitrile and observing the effect on the initial rate, the order of the reaction with respect to each component can be determined. Thia-Michael additions are typically second-order overall (first-order in thiol and first-order in the Michael acceptor).[18]

• Rate Constant (k): The slope of the line from the appropriate integrated rate law plot will yield the rate constant. This value is crucial for comparing reactivity under different conditions.

• Special Considerations for 2-(Azetidin-3-yl)acrylonitrile: The secondary amine within the azetidine ring has a pKa. Depending on the reaction pH, this nitrogen could be protonated or neutral. In its neutral form, it could potentially act as an intramolecular catalyst, accelerating the reaction. This possibility should be considered when analyzing kinetic data, especially when comparing its reactivity to analogues lacking the azetidine nitrogen.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or very slow reaction	Ineffective catalyst; Low pH (insufficient thiolate); Sterically hindered thiol.	Screen different catalysts (try a phosphine).[9] Increase pH if using an aqueous buffer.[15] Increase temperature.
Side product formation	Michael acceptor instability (e.g., hydrolysis at high pH); Thiol oxidation (disulfide formation).	Lower the pH.[14] Degas solvents to remove oxygen. Work under an inert atmosphere (N₂ or Ar).
Inconsistent kinetic data	Poor temperature control; Inaccurate timing or quenching; Sample degradation.	Use a thermostatted reaction vessel. Practice consistent and rapid quenching. Analyze samples promptly after collection.

References

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. (2022). MDPI. Available from: [Link]

• Mechanistic aspects of thiol additions to Michael acceptors: Insights from comput
• Thiol Michael-Type Reactions of Optically Active Mercapto-Acids in Aqueous Medium. Final Draft.

• Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach. (2018). PMC. Available from: [Link]

• The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry. (2013). ACS Publications. Available from: [Link]

• Nucleophile-Initiated Thiol-Michael Reactions: Effect of Organocatalyst, Thiol, and Ene. (2010). ACS Publications. Available from: [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). PMC. Available from: [Link]

• Spatial and Temporal Control of Thiol-Michael Addition via Photocaged Superbase in Photopatterning and Two-Stage Polymer Networks Formation. (2014). ACS Publications. Available from: [Link]

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. (2021). ACS Publications. Available from: [Link]

• Investigation of Novel Thiol "Click" Reactions. The Aquila Digital Community.
• The Michael Addition: An In-Depth Technical Guide to the Reactivity of Maleimide Groups with Thiols. Benchchem.

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. (2021). NSF Public Access Repository (NSF-PAR). Available from: [Link]

• Thiol-ene reaction. Wikipedia.

• Kinetics and mechanism of the addition of nucleophiles to alpha,beta-unsaturated thiol esters. (2006). PubMed. Available from: [Link]

• Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. (2024). MDPI. Available from: [Link]

• Green Protocol for Conjugate Addition of Thiols to α,β-Unsaturated Ketones Using a [Bmim]PF6/H2O System. Organic Chemistry Portal.
• Michael addition of thiols to α,β-unsaturated carbonyl compounds under solvent-free conditions. (2006). Arkivoc.
• Synthesis of intermediate 3 with II-1 as starting material.
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). PubMed. Available from: [Link]

• Novel Syntheses of Azetidines and Azetidinones. (2008). ACS Publications. Available from: [Link]

• Kinetic assessment of Michael addition reactions of alpha, beta-unsaturated carbonyl compounds to amino acid and protein thiols.
• 2-(Azetidin-3-yl)acetonitrile 95%. Advanced ChemBlocks.
• A kinetic study of thiol addition to N-phenylchloroacetamide. RSC Publishing.

• Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. (2020). Frontiers. Available from: [Link]

• Thiol Reduction of 3′-Azidothymidine to 3′-Aminothymidine: Kinetics and Biomedical Implications.

• Thiol reduction of 3'-azidothymidine to 3'-aminothymidine: kinetics and biomedical implications. (1990). PubMed. Available from: [Link]

• Kinetic differences between primary, secondary, and tertiary alkyl thiols in thiol-ene reactions. (2018). Morressier.

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• 13. Kinetic differences between primary, secondary, and tertiary alkyl thiols in thiol-ene reactions [morressier.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Kinetics and mechanism of the addition of nucleophiles to alpha,beta-unsaturated thiol esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Green Protocol for Conjugate Addition of Thiols to α,β-Unsaturated Ketones Using a [Bmim]PF6/H2O System [organic-chemistry.org]
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• 18. Thiol reduction of 3'-azidothymidine to 3'-aminothymidine: kinetics and biomedical implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development and Validation of Screening Assays for 2-(Azetidin-3-yl)acrylonitrile-Based Covalent Ligands

Audience: Researchers, scientists, and drug development professionals Content Type: Technical Guide & Experimental Protocols

Introduction: The Case for the Azetidin-3-yl Acrylonitrile Warhead

The 2-(Azetidin-3-yl)acrylonitrile moiety is an emerging structural motif in targeted covalent inhibitor (TCI) design. The azetidine ring provides a rigid, low-lipophilicity vector that can be readily functionalized at the nitrogen atom to direct the molecule toward specific kinase hinge regions or protease pockets. Meanwhile, the acrylonitrile group serves as a highly tunable Michael acceptor.

Unlike traditional acrylamides that form strictly irreversible thioether bonds, acrylonitriles can exhibit reversible or pseudo-irreversible covalent binding depending on the electron-withdrawing nature of adjacent substituents and the local active-site microenvironment[1][2]. This unique reactivity profile demands a rigorous, multi-tiered screening cascade to balance intrinsic electrophilicity with target-specific affinity. As a Senior Application Scientist, I have designed this guide to provide a self-validating, three-step screening workflow: Intrinsic Reactivity Profiling, Target-Directed Intact Mass Spectrometry, and Cellular Target Engagement.

Section 1: Intrinsic Reactivity Profiling (GSH LC-MS Assay)

The Causality Behind the Assay

The fundamental challenge in covalent drug discovery is avoiding indiscriminate reactivity, which leads to off-target toxicity and rapid systemic clearance via glutathione (GSH) scavenging. Before any protein-based screening, the intrinsic chemical reactivity ( kchem​ ) of the 2-(Azetidin-3-yl)acrylonitrile warhead must be quantified[3]. By measuring the half-life ( t1/2​ ) of the compound in the presence of excess GSH, we establish a baseline electrophilicity.

Self-Validation Mechanism: A self-validating system requires both a highly reactive positive control (e.g., a chloroacetamide) and a non-reactive negative control (e.g., a saturated propionitrile analog) to ensure assay dynamic range and confirm that the GSH stock has not oxidized[4].

Protocol: High-Throughput GSH Reactivity Assay

• Reagent Preparation: Prepare a 10 mM stock of reduced L-glutathione (GSH) in 100 mM Potassium Phosphate buffer (pH 7.4) containing 1 mM EDTA to prevent metal-catalyzed oxidation. Prepare 5 mM compound stocks in 100% DMSO.

• Reaction Initiation: In a 96-well deep-well plate, mix the GSH solution and compound stock to achieve a final reaction volume of 200 µL containing 1 mM GSH and 100 µM test compound (10:1 GSH:Compound ratio). The final DMSO concentration should be 2% (v/v).

• Incubation & Sampling: Seal the plate and incubate at 37°C with shaking (300 rpm). At predetermined time points (0, 1, 2, 4, 8, 12, and 24 hours), transfer a 20 µL aliquot into a quenching plate containing 20 µL of 2% Formic Acid in Acetonitrile.

• LC-MS Analysis: Centrifuge the quenched plates at 3000 × g for 10 minutes to pellet precipitated salts. Inject 5 µL of the supernatant onto a C18 UPLC column coupled to a single quadrupole mass spectrometer.

• Data Processing: Monitor the depletion of the parent compound peak area via UV 254 nm or Extracted Ion Chromatogram (XIC). Plot the natural log of the remaining percentage versus time to calculate the pseudo-first-order rate constant ( kobs​ ) and half-life ( t1/2​ ).

Section 2: Target-Directed Biochemical Screening (Intact Protein MS)

The Causality Behind the Assay

Once appropriate intrinsic reactivity is confirmed ( t1/2​ > 2 hours), compounds are screened against the purified target protein. Intact protein mass spectrometry is the gold standard for this step because it provides direct, unambiguous evidence of covalent adduct formation[5]. Crucially, it reveals the stoichiometry of binding; a single mass shift (+Adduct) confirms specific 1:1 engagement, whereas multiple mass shifts indicate hyper-reactivity or non-specific labeling of surface cysteines[6].

Self-Validation Mechanism: Every run must include a DMSO-only vehicle control (to establish the exact baseline mass of the unmodified protein) and a known irreversible covalent reference inhibitor (to validate that the active-site cysteine is in a reduced, reactive state). Furthermore, DTT and β -mercaptoethanol must be strictly excluded from the buffer, as they will competitively scavenge the acrylonitrile warhead and yield false negatives. TCEP is used instead, as its phosphine core reduces disulfides without acting as a competing nucleophile.

Protocol: Intact Protein MS for Covalent Adduct Detection

• Protein Preparation: Dilute the purified target protein (e.g., a recombinant kinase domain) to 2 µM in an amine-free assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

• Compound Incubation: Add the 2-(Azetidin-3-yl)acrylonitrile derivative to a final concentration of 10 µM (5-fold molar excess).

• Reaction: Incubate the mixture at 25°C for 2 hours.

• Desalting and LC-MS: Acidify the sample with 1% Formic Acid to quench the reaction and denature the protein. Inject 10 µL onto a C4 reversed-phase column connected to a Q-TOF mass spectrometer. Elute using a rapid gradient of 5–90% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Deconvolution: Process the raw multiply-charged envelope using deconvolution software (e.g., MaxEnt1) to obtain the zero-charge intact mass. Calculate the mass shift: ΔMass=Masstreated​−Masscontrol​ .

Caption: Workflow for Intact Protein Mass Spectrometry to validate 1:1 covalent adduct formation.

Section 3: Cellular Target Engagement (NanoBRET Tracer Displacement)

The Causality Behind the Assay

Biochemical binding does not guarantee cellular efficacy. A compound may exhibit perfect in vitro labeling but fail in cells due to poor membrane permeability, rapid efflux, or complete scavenging by the highly abundant intracellular GSH pool (1–10 mM). To validate cellular efficacy, we employ a NanoBRET tracer displacement assay[7][8].

Self-Validation Mechanism: This system is self-validating because the BRET signal relies on the strict spatial proximity (<10 nm) of the NanoLuc-target fusion and a fluorescent tracer. Covalent displacement of the tracer results in a time-dependent loss of the BRET signal, confirming true intracellular target occupancy. A non-covalent analog must be included alongside a washout step to differentiate between reversible binding and covalent target inactivation.

Protocol: NanoBRET Cellular Target Engagement

• Cell Culture & Transfection: Seed HEK293 cells in a 6-well plate at 2×105 cells/mL. Transfect with a plasmid encoding the Target-NanoLuc fusion protein using a lipid-based transfection reagent. Incubate for 24 hours.

• Plating: Harvest and resuspend the cells in Opti-MEM. Plate into a 384-well white plate (10,000 cells/well).

• Tracer & Compound Addition: Add the target-specific NanoBRET fluorescent tracer (e.g., 200 nM final concentration). Immediately add the 2-(Azetidin-3-yl)acrylonitrile test compounds in a 10-point dose-response format.

• Incubation: Incubate the plates at 37°C, 5% CO2​ for 2 hours.

• Detection: Add Nano-Glo® substrate and extracellular NanoLuc inhibitor. Read the plate on a luminescence microplate reader equipped with 460 nm (donor) and 618 nm (acceptor) filters.

• Analysis: Calculate the BRET ratio (Acceptor/Donor). Plot the BRET ratio against compound concentration to determine the cellular IC50​ .

Caption: NanoBRET tracer displacement assay principle for measuring intracellular target occupancy.

Section 4: Data Presentation & Interpretation

To effectively guide structure-activity relationship (SAR) decisions, quantitative data from the three assays must be synthesized. The table below demonstrates how to interpret the screening cascade results to identify a balanced, optimized TCI.

Table 1: Integrated Screening Data for 2-(Azetidin-3-yl)acrylonitrile Derivatives

Compound ID	Warhead Type	t1/2​ GSH (h)	Intact MS Adduct Stoichiometry	NanoBRET IC50​ (nM)	Washout Recovery (%)	Interpretation
Cmpd 1	Acrylonitrile	4.5	1:1	45	15%	Ideal Lead: Balanced reactivity, specific binding, pseudo-irreversible cellular engagement.
Cmpd 2	Acrylamide (Ref)	>24.0	1:1	120	5%	Irreversible: Slower reactivity, highly stable adduct, minimal washout recovery.
Cmpd 3	Propionitrile (Neg Ctrl)	>100.0	None	>10,000	100%	Non-covalent: No intrinsic reactivity, fails to engage target covalently.
Cmpd 4	Chloroacetamide (Pos Ctrl)	0.5	1:3	N/A (Toxic)	N/A	Hyper-reactive: Indiscriminate labeling, scavenged by GSH, cellular toxicity.

References

• The Taxonomy of Covalent Inhibitors Source: PubMed Central (PMC) URL:[Link]

• Nitriles: an attractive approach to the development of covalent inhibitors Source: PubMed Central (PMC) URL:[Link]

• Identification of reversible and irreversible covalent inhibitors using a novel GSH reactivity assay Source: Domainex URL:[Link]

• Evaluation of a Covalent Library of Diverse Warheads (CovLib) Binding to JNK3, USP7, or p53 Source: Taylor & Francis URL:[Link]

• Chemoproteomic methods for covalent drug discovery Source: PubMed Central (PMC) URL:[Link]

• Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification Source: ACS Publications URL:[Link]

• Rapid, potent, and persistent covalent chemical probes to deconvolute PI3Kα signaling Source: RSC Publishing URL:[Link]

• A Probe-Free Occupancy Assay to Assess a Targeted Covalent Inhibitor of Receptor Tyrosine-Protein Kinase erbB-2 Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. domainex.co.uk [domainex.co.uk]
• 4. tandfonline.com [tandfonline.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Rapid, potent, and persistent covalent chemical probes to deconvolute PI3Kα signaling - Chemical Science (RSC Publishing) DOI:10.1039/D4SC05459H [pubs.rsc.org]

Synthetic Routes to Functionalized 2-(Azetidin-3-yl)acrylonitrile Analogs: A Detailed Guide for Researchers

The azetidine scaffold has emerged as a privileged motif in modern medicinal chemistry, prized for its ability to impart desirable physicochemical properties such as increased metabolic stability, improved solubility, and enhanced binding affinity.[1][2] This guide provides a comprehensive overview of the synthetic strategies for preparing functionalized 2-(azetidin-3-yl)acrylonitrile analogs, a class of compounds with significant potential in drug discovery, most notably as intermediates for Janus kinase (JAK) inhibitors like baricitinib.[2][3]

This document will delve into the key synthetic transformations, offering detailed, step-by-step protocols and explaining the rationale behind the chosen methodologies. The focus is on providing a practical and scientifically rigorous resource for researchers, scientists, and drug development professionals.

Introduction to the 2-(Azetidin-3-yl)acrylonitrile Scaffold

The 2-(azetidin-3-yl)acrylonitrile core structure presents multiple opportunities for functionalization, allowing for the generation of diverse chemical libraries for screening and lead optimization. The key points of diversification are the azetidine nitrogen, the acrylonitrile moiety, and the potential for substitution on the azetidine ring itself. The synthetic routes described herein primarily focus on a modular approach, starting from a common azetidine precursor.

Core Synthetic Strategy: A Modular Approach

The most efficient and widely adopted strategy for the synthesis of functionalized 2-(azetidin-3-yl)acrylonitrile analogs involves a two-pronged approach:

• Construction of the Core Scaffold: This is typically achieved through a Horner-Wadsworth-Emmons (HWE) reaction on a protected azetidin-3-one to introduce the exocyclic cyanomethylene group.

• Functionalization: The resulting scaffold can be functionalized at two key positions:

  • N-Functionalization: Modification of the azetidine nitrogen, often after deprotection of a protecting group.

  • Aza-Michael Addition: Conjugate addition of nucleophiles to the electron-deficient acrylonitrile double bond.

This modular approach allows for the late-stage introduction of diversity, a highly desirable feature in medicinal chemistry programs.

Figure 1: Overall synthetic workflow for functionalized 2-(azetidin-3-yl)acrylonitrile analogs.

Part 1: Synthesis of the Core Scaffold - tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

The cornerstone of this synthetic approach is the Horner-Wadsworth-Emmons (HWE) reaction. This olefination method is generally preferred over the classical Wittig reaction for this transformation due to the higher nucleophilicity and lower basicity of the phosphonate carbanion, which allows for milder reaction conditions.[4][5] The readily available starting materials are N-Boc-azetidin-3-one and diethyl (cyanomethyl)phosphonate.

Protocol 1: Horner-Wadsworth-Emmons Reaction

This protocol is adapted from a procedure described in the synthesis of a key intermediate for baricitinib.[1]

Materials:

• tert-Butyl 3-oxoazetidine-1-carboxylate

• Diethyl (cyanomethyl)phosphonate

• Potassium tert-butoxide (KOtBu)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium chloride (brine)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve diethyl (cyanomethyl)phosphonate (1.2 equivalents) in anhydrous THF.

• Ylide Formation: Cool the solution to -5 °C using an ice-salt bath. Slowly add a solution of potassium tert-butoxide in THF (1.1 equivalents) dropwise, ensuring the internal temperature does not exceed 0 °C. Stir the resulting mixture at -5 °C for 3 hours to facilitate the formation of the phosphonate carbanion.

• Addition of Ketone: Slowly add a solution of tert-butyl 3-oxoazetidine-1-carboxylate (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture, maintaining the internal temperature below -5 °C.

• Reaction Progression: Continue stirring the reaction mixture at -5 °C for an additional 2 hours. Subsequently, allow the mixture to warm to room temperature and stir for 16 hours.

• Work-up and Isolation: Quench the reaction by the slow addition of a 12.5% aqueous sodium chloride solution. Separate the organic layer and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate as a white solid.

Parameter	Value	Reference
Starting Materials	tert-Butyl 3-oxoazetidine-1-carboxylate, Diethyl (cyanomethyl)phosphonate, Potassium tert-butoxide	[1]
Solvent	Anhydrous THF	[1]
Reaction Temperature	-5 °C to room temperature	[1]
Reaction Time	~21 hours	[1]
Yield	~91%	[6]
Purification	Flash column chromatography	[1]

Table 1: Summary of the Horner-Wadsworth-Emmons reaction for the synthesis of tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate.

Part 2: Functionalization of the Azetidine Nitrogen

The N-Boc protecting group on the azetidine can be readily removed under acidic conditions, providing a free secondary amine that serves as a handle for a wide range of functionalization reactions. This allows for the introduction of various substituents to modulate the pharmacological properties of the final compounds. A key example is the synthesis of 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile, an important intermediate for baricitinib.[2][7]

Figure 2: Workflow for N-functionalization of the azetidine ring.

Protocol 2: N-Deprotection and Sulfonylation

This protocol is based on the synthesis of a baricitinib intermediate.[1]

Materials:

• tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

• Hydrochloric acid (3 M in acetonitrile)

• Acetonitrile (CH₃CN)

• Triethylamine (TEA)

• Ethanesulfonyl chloride

Procedure:

Step A: Boc Deprotection

• Reaction Setup: To a solution of tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate (1.0 equivalent) in acetonitrile, add a 3 M solution of hydrochloric acid in acetonitrile (a sufficient volume to ensure complete reaction).

• Reaction: Stir the mixture at room temperature for 16 hours.

• Isolation: Concentrate the reaction mixture under vacuum. The resulting solid, 2-(azetidin-3-ylidene)acetonitrile hydrochloride, can be used in the next step after appropriate work-up or purification if necessary.

Step B: Sulfonylation

• Reaction Setup: Dissolve the 2-(azetidin-3-ylidene)acetonitrile hydrochloride (1.0 equivalent) in acetonitrile.

• Base Addition: Cool the solution to 0-5 °C and add triethylamine (2.5 equivalents) dropwise.

• Sulfonylation: Slowly add ethanesulfonyl chloride (1.2 equivalents) to the reaction mixture, maintaining the temperature between 0-5 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2 hours.

• Work-up and Isolation: After completion of the reaction (monitored by TLC or LC-MS), quench with water and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or flash column chromatography to yield 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile.

Part 3: Functionalization via Aza-Michael Addition

The electron-withdrawing nitrile group in the 2-(azetidin-3-yl)acrylonitrile scaffold activates the exocyclic double bond for conjugate addition by various nucleophiles. The aza-Michael addition of N-nucleophiles provides a powerful method for introducing a wide range of substituents at the 3-position of the azetidine ring, leading to the formation of a new stereocenter.[8][9]

Protocol 3: Aza-Michael Addition of N-Nucleophiles

This general protocol is adapted from the aza-Michael addition to the analogous methyl 2-(N-Boc-azetidin-3-ylidene)acetate.[8]

Materials:

• tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

• N-nucleophile (e.g., pyrazole, imidazole, morpholine)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous acetonitrile (CH₃CN)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate (1.0 equivalent) and the desired N-nucleophile (1.0-1.2 equivalents) in anhydrous acetonitrile.

• Base Addition: Add DBU (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-65 °C and stir. The reaction time will vary depending on the nucleophile and can range from a few hours to overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired aza-Michael adduct.

Nucleophile	Reaction Time (h)	Yield (%)	Reference
Azetidine	4	64	[9]
1H-pyrazole	16	83	[9]
4-Bromo-1H-pyrazole	16	82	[9]
1H-imidazole	16	53	[9]

Table 2: Representative examples of aza-Michael additions to methyl 2-(N-Boc-azetidin-3-ylidene)acetate. Yields for the acrylonitrile analog are expected to be comparable.

Conclusion

The synthetic routes outlined in this guide provide a robust and versatile platform for the synthesis of a diverse array of functionalized 2-(azetidin-3-yl)acrylonitrile analogs. The modular nature of the Horner-Wadsworth-Emmons reaction followed by either N-functionalization or aza-Michael addition allows for the efficient exploration of chemical space around this valuable scaffold. These protocols, grounded in established and reliable methodologies, should serve as a practical resource for researchers engaged in the design and synthesis of novel therapeutic agents.

References

• Xu, J., Cai, J., Wang, P., et al. (2016). An Efficient Synthesis of Baricitinib. Journal of Chemical Research, 20(4), 229-231. Available at: [Link]

• Cui, J., Du, J., Jia, Z., Wang, X., & Jia, H. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. BMC Chemistry, 13(1), 123. Available at: [Link]

• Cui, J., Du, J., Jia, Z., Wang, X., & Jia, H. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. BMC Chemistry, 13, 123. Available at: [Link]

• ResearchGate. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile: A Key Intermediate for Baricitinib Synthesis and Pharmaceutical Research. Retrieved from [Link]

• Ji, Y., et al. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. Arkivoc, 2018(4), 195-214. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of intermediate 3 with II-1 as starting material. Retrieved from [Link]

• Gudelis, E., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1091. Available at: [Link]

• Gudelis, E., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1091. Available at: [Link]

• LookChem. (n.d.). Cas 1153949-11-1,1-Boc-3-(cyanomethylene)azetidine. Retrieved from [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

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• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
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• 7. semanticscholar.org [semanticscholar.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

stability of 2-(Azetidin-3-yl)acrylonitrile under different conditions

Welcome to the technical support center for 2-(Azetidin-3-yl)acrylonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound under various experimental conditions. Understanding the stability profile of 2-(Azetidin-3-yl)acrylonitrile is crucial for its proper handling, storage, and use in synthetic and biological applications to ensure the reliability and reproducibility of your results.

This document provides troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

General Stability

Q1: What are the primary stability concerns for 2-(Azetidin-3-yl)acrylonitrile?

A1: The primary stability concerns for 2-(Azetidin-3-yl)acrylonitrile stem from the inherent reactivity of its two key functional groups: the strained azetidine ring and the electrophilic α,β-unsaturated nitrile. Potential degradation pathways include:

• Azetidine Ring-Opening: The four-membered azetidine ring is susceptible to cleavage under acidic conditions or by nucleophilic attack.

• Hydrolysis of the Nitrile Group: The nitrile can be hydrolyzed to the corresponding amide and subsequently to a carboxylic acid under both acidic and basic conditions.

• Michael Addition: The electron-withdrawing nitrile group activates the carbon-carbon double bond, making it susceptible to conjugate addition by nucleophiles.[1][2]

• Polymerization: Like many acrylonitrile derivatives, this compound may be prone to polymerization, especially upon exposure to heat, light, or radical initiators.

• Photodegradation: Exposure to UV light can potentially lead to isomerization or other photochemical reactions.

pH Stability

Q2: My 2-(Azetidin-3-yl)acrylonitrile sample shows degradation in an acidic aqueous solution (pH < 5). What is likely happening?

A2: In acidic conditions, two primary degradation pathways are likely for 2-(Azetidin-3-yl)acrylonitrile:

• Acid-Catalyzed Azetidine Ring-Opening: The nitrogen atom of the azetidine ring can be protonated, forming a highly strained and reactive azetidinium ion. This makes the ring susceptible to nucleophilic attack by water or other nucleophiles present in the medium, leading to ring-opened products. A forced degradation study on a different azetidine-containing compound demonstrated that more rapid decomposition occurs at lower pH.

• Acid-Catalyzed Hydrolysis of the Nitrile: The nitrile group can undergo hydrolysis to form 2-(azetidin-3-yl)acrylamide, and with continued exposure, it can further hydrolyze to 2-(azetidin-3-yl)acrylic acid.

Q3: I am observing degradation of my compound in a basic aqueous solution (pH > 8). What are the potential degradation products?

A3: Under basic conditions, the primary degradation pathway is the hydrolysis of the nitrile group. The hydroxide ion can act as a nucleophile, attacking the electrophilic carbon of the nitrile. This will initially form 2-(azetidin-3-yl)acrylamide, which can then be further hydrolyzed to the corresponding carboxylate salt, 2-(azetidin-3-yl)acrylate.

Solvent and Reagent Compatibility

Q4: Can I use nucleophilic solvents or reagents with 2-(Azetidin-3-yl)acrylonitrile?

A4: Caution should be exercised when using nucleophilic solvents or reagents. The α,β-unsaturated nitrile system is a Michael acceptor and can react with nucleophiles.[1][2] For example, primary and secondary amines, thiols, and even some alcohols (under basic conditions) can add to the double bond. This will result in the formation of a new adduct and the loss of your starting material. It is recommended to use non-nucleophilic, aprotic solvents for storage and reactions where the integrity of the acrylonitrile moiety is critical.

Q5: Is it safe to use strong reducing agents with this compound?

A5: The use of strong reducing agents should be carefully considered. While the nitrile group can be reduced, other functional groups may also be affected. For instance, catalytic hydrogenation may reduce both the carbon-carbon double bond and the nitrile. The choice of reducing agent will determine the outcome.

Thermal and Photostability

Q6: What are the recommended storage conditions for 2-(Azetidin-3-yl)acrylonitrile?

A6: To minimize degradation, 2-(Azetidin-3-yl)acrylonitrile should be stored in a cool, dark, and dry place. A chemical supplier of the hydrochloride salt of this compound recommends storage at 2-8°C, sealed in a dry and well-ventilated area. It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation and polymerization.

Q7: My compound seems to be degrading upon exposure to ambient light. Is this expected?

A7: Yes, compounds containing an acrylonitrile moiety can be light-sensitive.[3] UV radiation can promote polymerization and other photochemical reactions.[3] It is best practice to handle the compound in a fume hood with the sash down to minimize light exposure and to store it in amber vials or containers wrapped in aluminum foil. For critical applications, performing manipulations under yellow light is recommended.

Q8: I need to heat my reaction mixture containing 2-(Azetidin-3-yl)acrylonitrile. What is the thermal stability of this compound?

A8: While specific data for this compound is unavailable, thermal stress can promote polymerization of the acrylonitrile moiety and potentially lead to the degradation of the azetidine ring. It is advisable to conduct reactions at the lowest effective temperature and for the shortest possible duration. If you observe the formation of insoluble material upon heating, this may be an indication of polymerization. Thermal degradation of polymers containing acrylonitrile has been studied, though at temperatures much higher than typical reaction conditions.[4][5][6]

Troubleshooting Guides

Unexpected Peaks in Chromatography

Q: I am analyzing my sample of 2-(Azetidin-3-yl)acrylonitrile by HPLC and see one or more new, more polar peaks after storing the sample in a protic solvent (e.g., methanol/water). What could these be?

A: The appearance of more polar peaks suggests the formation of more hydrophilic degradation products. The most likely candidates are the hydrolysis products:

• 2-(Azetidin-3-yl)acrylamide: The initial product of nitrile hydrolysis.

• 2-(Azetidin-3-yl)acrylic acid: The product of complete nitrile hydrolysis.

Another possibility, if the solution was acidic, is a ring-opened product, which would also likely be more polar.

Troubleshooting Steps:

• Analyze a fresh sample: Prepare a fresh solution of your compound in a non-protic solvent (e.g., acetonitrile) and inject it immediately to confirm the purity of your starting material.

• Co-injection: If you have standards for the potential degradation products, perform a co-injection to see if the retention times match.

• LC-MS analysis: Use mass spectrometry to determine the molecular weights of the new peaks. The acrylamide will have a mass increase of 18 Da (addition of H₂O), and the acrylic acid will have a mass increase of 19 Da (addition of H₂O and loss of NH₃, then protonation).

• pH control: Ensure your mobile phases are buffered to a pH where your compound is stable.

Low Reaction Yield or Incomplete Conversion

Q: I am using 2-(Azetidin-3-yl)acrylonitrile in a reaction and am getting a low yield of my desired product, with a significant amount of what appears to be a polymeric byproduct. What could be the cause?

A: The formation of a polymeric substance is a strong indication that your reaction conditions are promoting the polymerization of the acrylonitrile moiety.

Troubleshooting Steps:

• Lower the reaction temperature: Polymerization is often thermally initiated.

• Exclude light: Protect your reaction from light by wrapping the flask in aluminum foil.

• De-gas your solvents: Remove dissolved oxygen, which can initiate radical polymerization, by sparging your solvents with an inert gas like argon or nitrogen.

• Add a radical inhibitor: In some cases, the addition of a small amount of a radical inhibitor, such as hydroquinone or BHT, can prevent polymerization. However, ensure this is compatible with your desired reaction chemistry.

Inconsistent Biological Assay Results

Q: I am getting inconsistent results in my biological assays using a stock solution of 2-(Azetidin-3-yl)acrylonitrile prepared in an aqueous buffer. Why might this be happening?

A: Inconsistent biological activity can often be traced back to the degradation of the active compound in the assay medium.

Troubleshooting Steps:

• Check the pH of your buffer: As discussed, the compound is susceptible to degradation at both low and high pH. If possible, adjust your buffer to a neutral pH (around 7).

• Prepare fresh stock solutions: Prepare stock solutions of the compound in an appropriate organic solvent (e.g., DMSO) and dilute into the aqueous assay buffer immediately before use. Do not store the compound in aqueous solutions for extended periods.

• Include a time-course stability study: Analyze the concentration of your compound in the final assay buffer at the beginning and end of your experiment's longest time point to assess its stability under the actual assay conditions.

Potential Degradation Pathways

The following diagrams illustrate the most probable degradation pathways for 2-(Azetidin-3-yl)acrylonitrile based on fundamental organic chemistry principles.

Figure 1: Potential degradation pathways under acidic conditions.

Figure 2: Potential degradation pathway under basic conditions.

Figure 3: Reaction with a generic nucleophile via Michael addition.

Stability Profile Summary

The following table summarizes the expected stability of 2-(Azetidin-3-yl)acrylonitrile under various conditions based on the reactivity of its functional groups.

Condition	Potential for Degradation	Likely Degradation Pathway(s)	Recommendations
Acidic (pH < 5)	High	Azetidine ring-opening, nitrile hydrolysis	Avoid prolonged exposure; use buffered solutions if necessary.
Neutral (pH 6-8)	Low to Moderate	Slow hydrolysis	Generally suitable for short-term experiments. Prepare solutions fresh.
Basic (pH > 8)	High	Nitrile hydrolysis	Avoid prolonged exposure.
Protic Solvents	Moderate	Solvolysis, slow hydrolysis	Use with caution; prefer aprotic solvents for storage.
Nucleophiles	High	Michael addition, potential ring-opening	Avoid use unless desired as part of the reaction.
Elevated Temp.	Moderate to High	Polymerization, general decomposition	Use the lowest effective temperature.
UV/Visible Light	Moderate to High	Polymerization, photodecomposition	Protect from light during storage and handling.
Oxygen (Air)	Low to Moderate	Potential for radical-initiated polymerization	Store under an inert atmosphere for long-term stability.

Experimental Protocol: Forced Degradation Study

This protocol provides a general framework for conducting a forced degradation study on 2-(Azetidin-3-yl)acrylonitrile to assess its stability under various stress conditions. This is a crucial step in understanding the compound's liability and developing stability-indicating analytical methods.[7][8]

Materials and Equipment

• 2-(Azetidin-3-yl)acrylonitrile

• HPLC-grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV detector

• pH meter

• Calibrated oven

• Photostability chamber (compliant with ICH Q1B guidelines)[9][10]

• Amber and clear glass vials

Stock Solution Preparation

Prepare a stock solution of 2-(Azetidin-3-yl)acrylonitrile at a concentration of 1 mg/mL in acetonitrile.

Stress Conditions

For each condition, a sample and a blank (stress agent without the compound) should be prepared.

• Acid Hydrolysis:

  • Dilute the stock solution with 0.1 M HCl to a final concentration of 0.1 mg/mL.

  • Incubate at 60°C for 24 hours.

  • At various time points (e.g., 2, 6, 12, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Dilute the stock solution with 0.1 M NaOH to a final concentration of 0.1 mg/mL.

  • Incubate at 60°C for 24 hours.

  • At various time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Dilute the stock solution with 3% H₂O₂ to a final concentration of 0.1 mg/mL.

  • Keep at room temperature for 24 hours.

  • Analyze at various time points by HPLC.

• Thermal Degradation:

  • Place a solid sample of the compound in a clear vial in an oven at 80°C for 48 hours.

  • Also, prepare a solution of the compound (0.1 mg/mL in acetonitrile) and heat at 60°C for 48 hours.

  • Analyze the samples by HPLC.

• Photodegradation:

  • Expose a solid sample and a solution (0.1 mg/mL in acetonitrile) to light in a photostability chamber.

  • The exposure should be not less than 1.2 million lux hours and 200 watt hours/square meter of near UV energy.[9][10]

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples by HPLC.

Analysis

Analyze all samples by a suitable HPLC method (a reverse-phase C18 column with a gradient of water and acetonitrile containing a small amount of a buffer like ammonium acetate is a good starting point). Monitor the disappearance of the main peak and the appearance of new peaks. Peak purity of the main peak should be assessed using a photodiode array detector.

References

• Degradation Products of Azetidine Core G334089 - Isolation, Structure Elucidation and Pathway. ResearchGate. Available at: [Link]

• α,β-Unsaturated Nitriles: Organic Chemistry Study Guide. Fiveable. Available at: [Link]

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. National Center for Biotechnology Information. Available at: [Link]

• Kinetics and mechanism of hydrolysis of N-acyloxymethyl derivatives of azetidin-2-one. National Center for Biotechnology Information. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

• Room temperature synthesis of α,β-unsaturated nitriles by manganese-catalysed base-free coupling of α-saturated nitriles with aldehydes. National Center for Biotechnology Information. Available at: [Link]

• A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. Journal of Pharmaceutical Negative Results. Available at: [Link]

• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Lhasa Limited. Available at: [Link]

• Force Degradation for Pharmaceuticals: A Review. International Journal for Scientific Research & Development. Available at: [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. National Center for Biotechnology Information. Available at: [Link]

• Thermal degradation at 393 K of poly(acrylonitrile-butadiene- styrene) (ABS) containing a hindered amine stabilizer. ScienceDirect. Available at: [Link]

• Application of Nitrile in Drug Design. SIOC Journals. Available at: [Link]

• CHEMICAL RESISTANCE CHART. Cole-Parmer. Available at: [Link]

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. National Center for Biotechnology Information. Available at: [Link]

• Thermal decomposition products of polyacrylonitrile. NRC Research Press. Available at: [Link]

• 2-(Azetidin-3-yl)acetonitrile — Chemical Substance Information. NextSDS. Available at: [Link]

• Toxicological Profile for Acrylonitrile. Agency for Toxic Substances and Disease Registry. Available at: [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available at: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. Available at: [Link]

• Chemical Compatibility Database from Cole-Parmer. Cole-Parmer. Available at: [Link]

• Thermal degradation of polyacrylonitrile, polybutadiene, and copolymers of butadiene with acrylonitrile and styrene. National Institute of Standards and Technology. Available at: [Link]

• Thermal degradation of nitrogen-containing polymers, acrylonitrile-butadiene-styrene and styrene-acrylonitrile. Korean Chemical Society. Available at: [Link]

• 2-(Azetidin-3-yl)acetonitrile hydrochloride — Chemical Substance Information. NextSDS. Available at: [Link]

• Preparation of Polyacrylamide by Hydrolysis of Acrylonitrile. E3S Web of Conferences. Available at: [Link]

• Photostability of Pharmaceuticals. Klimatest. Available at: [Link]

• Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. MDPI. Available at: [Link]

• (PDF) Thermal degradation of acrylonitrile–butadiene–styrene (ABS) blends. ResearchGate. Available at: [Link]

• THE Chemistry - OF Acrylonitrile. IGTPAN. Available at: [Link]

• Renewable acrylonitrile production. Science. Available at: [Link]

• Chemical Resistance of Plastics chart. Curbell Plastics. Available at: [Link]

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Technical Support Center: Troubleshooting the Synthesis of 2-(Azetidin-3-yl)acrylonitrile

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-(azetidin-3-yl)acrylonitrile, a critical building block for various pharmaceutical agents, including the JAK inhibitor Baricitinib, presents unique challenges.[1][2] This guide provides in-depth technical support, addressing common side products and troubleshooting specific issues encountered during its synthesis. As Senior Application Scientists, we aim to deliver not just protocols, but the underlying chemical principles to empower your research and development.

Section 1: Frequently Asked Questions (FAQs) about Common Side Products

This section addresses the most common impurities and byproducts encountered during the synthesis of 2-(azetidin-3-yl)acrylonitrile, with a focus on their formation mechanisms.

Q1: What are the most prevalent side products when using olefination reactions like the Horner-Wadsworth-Emmons (HWE) or Wittig reaction for the synthesis of 2-(azetidin-3-yl)acrylonitrile?

A1: The primary side products in these olefination reactions stem from the reactivity of the starting materials and the product itself. Key side products include:

• Michael Addition Adducts: The electron-deficient nature of the acrylonitrile moiety makes it susceptible to nucleophilic attack by amines, a reaction known as aza-Michael addition.[3][4][5] This can occur if there is an excess of a nucleophilic base or if the unprotected azetidine nitrogen of another product molecule acts as the nucleophile.

• Polymeric Material: Acrylonitrile and its derivatives are known to undergo free-radical or anionic polymerization.[6][7] This can be initiated by trace impurities, light, or heat, leading to the formation of insoluble, often intractable, polymeric byproducts.

• Z-Isomer: While the Horner-Wadsworth-Emmons reaction generally favors the formation of the thermodynamically more stable (E)-alkene, the formation of the (Z)-isomer is a common side product.[8][9] The ratio of (E) to (Z) isomers is influenced by factors such as the nature of the phosphonate reagent, the base, and the reaction conditions.[10]

Q2: I'm observing a significant amount of unreacted N-Boc-3-formylazetidine in my reaction mixture. What are the likely causes?

A2: The presence of a substantial amount of the starting aldehyde points to an incomplete reaction. Several factors could be at play:

• Ineffective Base: The base used may not be strong enough to completely deprotonate the phosphonate ester, leading to a low concentration of the active ylide.

• Reagent Degradation: The phosphonate reagent or the base may have degraded due to improper storage or handling. For instance, sodium hydride can react with atmospheric moisture, reducing its activity.

• Steric Hindrance: The bulky N-Boc protecting group on the azetidine ring can sterically hinder the approach of the phosphonate ylide to the aldehyde carbonyl.

Q3: My final product is contaminated with what appears to be a geometric isomer. How can I minimize its formation and subsequently remove it?

A3: The formation of the (Z)-isomer is a common challenge in Wittig and HWE reactions.[11] To minimize its formation, consider the following:

• Reaction Conditions: For HWE reactions, using non-coordinating counter-ions (e.g., from sodium or potassium bases) and aprotic solvents generally favors the formation of the (E)-isomer.[8]

• Phosphonate Reagent: The structure of the phosphonate reagent can influence the stereochemical outcome.[10]

• Purification: If the formation of the (Z)-isomer cannot be completely suppressed, purification via column chromatography is typically effective for separating the geometric isomers.

Q4: Upon removal of the N-Boc protecting group, I'm observing several new impurities. What are these and how can I prevent their formation?

A4: Deprotection of the N-Boc group, typically under acidic conditions, can lead to several side reactions, particularly with a strained ring system like azetidine.[12]

• Ring-Opening: The azetidine ring is susceptible to nucleophilic attack and ring-opening under harsh acidic conditions.[12] This can lead to the formation of various amino alcohol derivatives.

• Reaction with the Acrylonitrile Moiety: The acidic conditions used for deprotection can also promote the addition of nucleophiles (e.g., water or the acid's counter-ion) to the electron-deficient alkene of the acrylonitrile group.

• Polymerization: The unprotected azetidine nitrogen can act as an initiator for the polymerization of the acrylonitrile moiety.

To mitigate these issues, it is crucial to employ mild deprotection conditions.[13][14]

Section 2: Troubleshooting Guide for Specific Synthetic Issues

This section provides a structured approach to troubleshooting common problems encountered during the synthesis.

Issue 1: Low Yield of the Desired (E)-Isomer

• Symptoms: The overall yield of the olefination reaction is low, and the product is a mixture of (E) and (Z) isomers.

• Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Suboptimal Base or Solvent	Screen different bases such as sodium hydride (NaH), potassium tert-butoxide (KOtBu), or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU). The choice of solvent can also be critical; tetrahydrofuran (THF) is commonly used.[15]
Steric Hindrance	While the N-Boc group is standard, if yields remain low, consider alternative, less bulky protecting groups.
Temperature Control	Ensure the reaction is performed at the optimal temperature. The deprotonation of the phosphonate is often carried out at 0°C, followed by reaction with the aldehyde at room temperature.[15]

Experimental Protocol: Horner-Wadsworth-Emmons Reaction [15]

• Suspend sodium hydride (60% dispersion in mineral oil, 1.05 eq.) in anhydrous THF at 0°C under an inert atmosphere.

• Add diethyl(cyanomethyl)phosphonate (1.0 eq.) dropwise to the suspension.

• Stir the mixture at 0°C for 30 minutes.

• Add a solution of N-Boc-3-formylazetidine (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Issue 2: Formation of Michael Addition Adducts

• Symptoms: Presence of byproducts with a mass corresponding to the addition of a nucleophile to the acrylonitrile double bond.

• Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Nucleophilic Base	Use a non-nucleophilic base like DBU for the olefination reaction if Michael addition is a significant issue.[16]
Excess Nucleophiles	Ensure strict stoichiometric control of all reagents. Use anhydrous solvents to avoid the presence of water, which can act as a nucleophile.
Self-Reaction	During deprotection, the newly formed free amine can react with the acrylonitrile of another molecule. Perform the deprotection at low temperatures and consider using a milder deprotection reagent.

Issue 3: Polymerization of the Product

• Symptoms: Formation of an insoluble, sticky solid, making product isolation difficult.

• Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Radical or Anionic Initiation	Add a radical inhibitor, such as hydroquinone, to the reaction mixture and during work-up and purification.[6]
Exposure to Light or Heat	Protect the reaction mixture from light and maintain a low temperature throughout the synthesis and purification process.
Base-Induced Polymerization	Use the minimum effective amount of base and ensure it is quenched promptly upon reaction completion.

Section 3: Visual Guides

Synthetic Pathway and Side Product Formation

Caption: Troubleshooting flowchart for synthesis.

References

• de Souza, R. O. M. A., et al. (2009). Lipase-catalyzed aza-Michael addition of amines to acrylonitrile. Tetrahedron Letters, 50(51), 7131-7133. Available at: [Link]

• Cui, H., et al. (2021). A review on the synthesis of Baricitinib. RSC Advances, 11, 33485-33499. Available at: [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Gudelis, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1081. Available at: [Link]

• Organic Syntheses. (2004). Preparation of Horner-Wadsworth-Emmons Reagent: Methyl 2-Benzyloxycarbonylamino-2-(dimethoxy-phosphinyl)acetate. Organic Syntheses, 81, 1. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Available at: [Link]

• Brandi, A., et al. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(9), 3963-4014. Available at: [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Available at: [Link]

• Wikipedia. (n.d.). Wittig reaction. Available at: [Link]

• Reddy, K. L., et al. (2021). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. New Journal of Chemistry, 45(34), 15468-15472. Available at: [Link]

• Begum, M., et al. (2023). Acrylonitrile adducts: design, synthesis and biological evaluation as antimicrobial, haemolytic and thrombolytic agent. Scientific Reports, 13(1), 6296. Available at: [Link]

• Master Organic Chemistry. (2018). The Wittig Reaction – Examples and Mechanism. Available at: [Link]

• Chem-Station. (2014). Horner-Wadsworth-Emmons (HWE) Reaction. Available at: [Link]

• Gassa, F., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(22), 8031. Available at: [Link]

• University of California, Irvine. (2010). Chem 263 Nov 9, 2010 Wittig Reaction (continued). Available at: [Link]

• Budynina, E. M., et al. (2019). aza-Wittig Reaction with Nitriles: How Carbonyl Function Switches from Reacting to Activating. Organic Letters, 21(4), 1087-1092. Available at: [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. Available at: [Link]

• D'hooghe, M., & De Kimpe, N. (2021). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. Molecules, 26(11), 3299. Available at: [Link]

• Google Patents. (1966). US3257446A - Purification of acrylonitrile.

• Dolinski, A. C., et al. (2018). Anionic Ring-Opening Polymerization of N-(tolylsulfonyl)azetidines To Produce Linear Poly(trimethylenimine) and Closed-System Block Copolymers. Journal of the American Chemical Society, 140(48), 16562-16569. Available at: [Link]

• Patel, H., et al. (2024). Synthesis, Characterization and Antimicrobial Activity of Novel 2-Azetidinones Compounds. International Journal of Pharmaceutical Quality Assurance, 15(1), 243-249. Available at: [Link]

• ResearchGate. (n.d.). Polymerization of acrylonitrile. Available at: [Link]

• E3S Web of Conferences. (2020). Copolymerization of acrylonitrile with a nitrogen-containing ester. E3S Web of Conferences, 169, 02005. Available at: [Link]

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troubleshooting guide for the synthesis of nitrile-containing compounds

Technical Support Center: Synthesis of Nitrile-Containing Compounds

Welcome to the technical support center for the synthesis of nitrile-containing compounds. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions in a direct question-and-answer format. As Senior Application Scientists, we offer insights grounded in established chemical principles and extensive laboratory experience to help you navigate the complexities of nitrile synthesis.

Frequently Asked Questions (FAQs)

Q1: My nitrile synthesis via dehydration of a primary amide is resulting in a low yield. What are the common causes and how can I improve it?

Low yields in the dehydration of primary amides are typically due to incomplete reaction, side reactions, or product degradation.[1] Here are the primary factors to investigate:

• Inadequate Dehydrating Agent: The choice and quality of the dehydrating agent are critical.

  • Troubleshooting: Ensure your dehydrating agent (e.g., P₄O₁₀, SOCl₂, POCl₃) is fresh and anhydrous.[1] For substrates sensitive to harsh conditions, consider milder, modern reagents like trifluoroacetic anhydride (TFAA) or the Burgess reagent.[1] Optimizing the stoichiometry is also key; while an excess may be necessary, a large excess can promote side reactions.[1][2]

• Harsh Reaction Conditions: High temperatures can lead to the decomposition of your starting material or nitrile product.[1][2]

  • Troubleshooting: Attempt the reaction at a lower temperature.[1][2] If heating is required, ensure it is uniform to avoid localized overheating.[1][2]

• Presence of Moisture: Water will consume the dehydrating agent and can hydrolyze the amide or the resulting nitrile.[1][2]

  • Troubleshooting: Use anhydrous solvents and reagents, and ensure all glassware is thoroughly dried before use.[1] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is also recommended.[2]

Troubleshooting Workflow for Low Yield in Amide Dehydration:

Caption: Troubleshooting workflow for low nitrile yield from amide dehydration.

Q2: I am observing a significant amount of isonitrile byproduct in my Sₙ2 reaction of an alkyl halide with a cyanide salt. How can I minimize this?

The formation of isonitriles is a common side reaction in the Kolbe nitrile synthesis, stemming from the ambident nature of the cyanide nucleophile, where the nitrogen atom can also act as a nucleophile.[2] To favor the formation of the desired nitrile (R-CN) over the isonitrile (R-NC), consider the following factors:

• Solvent Choice: The solvent has a significant impact on the nucleophilicity of the cyanide ion.

  • Troubleshooting: Employ polar aprotic solvents such as DMSO or acetone. These solvents effectively solvate the metal cation, leaving the cyanide anion more available to react through its more nucleophilic carbon atom.[2] Protic solvents like water or alcohols should be avoided as they can solvate the cyanide anion, making the nitrogen atom more prone to attack.[2]

• Counter-ion of the Cyanide Salt: The nature of the metal cation influences the reaction's outcome.

  • Troubleshooting: Use alkali metal cyanides like sodium cyanide (NaCN) or potassium cyanide (KCN).[2] More covalent cyanide salts, such as silver cyanide (AgCN) or copper(I) cyanide (CuCN), tend to favor isonitrile formation and should be avoided in this context.[2]

• Reaction Temperature: Higher temperatures can sometimes favor the formation of the isonitrile.

  • Troubleshooting: Conduct the reaction at the lowest temperature that still allows for a reasonable reaction rate.[2]

Q3: My Sandmeyer reaction for synthesizing an aromatic nitrile is giving a poor yield and multiple side products. What should I investigate?

The Sandmeyer reaction involves two critical stages: the diazotization of an aryl amine and the subsequent reaction of the diazonium salt with copper(I) cyanide.[2] Problems can arise in either of these steps.

• Incomplete Diazotization: The formation of the diazonium salt is the foundational first step.

  • Troubleshooting: It is crucial to maintain a low temperature, typically 0-5 °C, to prevent the decomposition of the unstable diazonium salt.[1] A slight excess of sodium nitrite should be used to ensure the complete conversion of the amine.[1] The presence of free nitrous acid can be monitored using starch-iodide paper.[2]

• Decomposition of the Diazonium Salt: Diazonium salts are thermally labile and can decompose, leading to various byproducts.

  • Troubleshooting: The diazonium salt should be used immediately after its preparation.[1][2]

• Issues with the Cyanation Step: The reaction with copper(I) cyanide requires careful control.

  • Troubleshooting: Ensure the copper(I) cyanide solution is freshly prepared and active. The pH of the reaction mixture should also be controlled, as highly acidic or basic conditions can negatively impact the stability of the reactants and products.[2]

Key Stages of the Sandmeyer Reaction:

Caption: Key stages in the Sandmeyer reaction for nitrile synthesis.

Detailed Troubleshooting Guides

Guide 1: Purification of Nitrile Compounds

Problem: Difficulty in obtaining a pure nitrile product after synthesis.

Common Impurities: Unreacted starting materials, reagents, byproducts (e.g., isonitriles, amides), and residual solvent.[3]

Troubleshooting Strategies:

Purification Method	Description & Best For	Troubleshooting Tips
Distillation	Effective for liquid nitriles with boiling points significantly different from impurities.	- For nitriles that form azeotropes with water, consider azeotropic distillation with an appropriate entrainer like toluene.[3]- Conduct distillation under an inert atmosphere for hygroscopic nitriles.[3]
Recrystallization	Suitable for solid nitriles.	- If the product fails to crystallize, try scratching the inside of the flask with a glass rod or adding a seed crystal.[1]
Chromatography	Useful for separating nitriles from impurities with different polarities.	- Analyze the crude reaction mixture by TLC, GC-MS, or NMR to identify the major byproducts and select an appropriate solvent system.[2]
Washing	To remove acidic or basic impurities.	- Before distillation, wash the crude nitrile with a dilute basic solution (e.g., 5% sodium bicarbonate) to remove acidic impurities, or a dilute acidic solution (e.g., 5% hydrochloric acid) to remove basic impurities. Follow with a water wash.[3]

Decision Tree for Nitrile Purification:

Caption: Decision tree for selecting a nitrile purification method.

Guide 2: Safety in Handling Cyanide Reagents

The cyanide ion (CN⁻) is highly toxic.[4] All work with cyanide compounds must be conducted with strict adherence to safety protocols.

Core Safety Requirements:

• Engineering Controls: Always handle solid cyanides and cyanide solutions in a properly functioning chemical fume hood.[4][5]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, closed-toe shoes, chemical-resistant gloves (double gloving is recommended), and safety glasses or goggles.[4][6]

• Work Practices:

  • Never work alone when handling cyanides.[4][7]

  • Inform lab mates before you begin your work.[4]

  • Establish a designated area for working with cyanides.[5]

  • Keep acids away from the work area, as they react with cyanides to produce highly toxic hydrogen cyanide (HCN) gas.[4][5]

• Storage: Store cyanide compounds in a cool, dry, well-ventilated area, separated from acids and water.[6][8]

• Spill and Exposure Response:

  • Spills: Carefully sweep up solid spills to avoid dust formation.[4] Use chemical absorbent pads for solutions.[4] Decontaminate the area with a pH 10 buffer solution followed by a 10% bleach solution.[5]

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of soap and water for at least 15 minutes.[4]

  • Eye Contact: Flush eyes at an eyewash station for at least 15 minutes.[4]

  • Inhalation: Move to fresh air immediately.[4]

  • Ingestion: If the person is conscious, induce vomiting and rinse their mouth with water.[4]

  • In all cases of exposure, seek immediate medical attention.[4][7]

Experimental Protocols

Protocol 1: General Procedure for Dehydration of a Primary Amide to a Nitrile using Thionyl Chloride

This protocol describes a general method for converting a primary amide to a nitrile.

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the primary amide (1 equivalent).

• Solvent: Add a suitable anhydrous solvent (e.g., dichloromethane or toluene) to dissolve or suspend the amide.

• Reagent Addition: Under an inert atmosphere, slowly add thionyl chloride (SOCl₂) (1.1 to 1.5 equivalents) to the reaction mixture. The addition may be exothermic, so cooling in an ice bath may be necessary.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the excess thionyl chloride by slowly adding the reaction mixture to a cold aqueous solution of sodium bicarbonate.[2]

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure. The crude nitrile can then be purified by distillation, recrystallization, or chromatography.

Protocol 2: General Procedure for Kolbe Nitrile Synthesis

This protocol outlines the synthesis of a nitrile from a primary or secondary alkyl halide.[2][9]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the alkyl halide (1 equivalent) in a polar aprotic solvent (e.g., DMSO or acetone).

• Reagent Addition: Add sodium cyanide (NaCN) (1.1 to 1.2 equivalents) to the solution.[2]

• Reaction: Heat the mixture to a temperature that allows for a reasonable reaction rate (e.g., 50-80 °C) and monitor the reaction by TLC or GC.[2]

• Work-up: After the reaction is complete, cool the mixture and pour it into water.[2]

• Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over an anhydrous drying agent, filter, and concentrate. Purify the crude product as needed.

Analytical Characterization of Nitriles

Accurate characterization of the synthesized nitrile is crucial for confirming its identity and purity.

Technique	Key Features for Nitrile Identification
FTIR Spectroscopy	A sharp, medium-intensity absorption band in the range of 2260-2220 cm⁻¹ is characteristic of the C≡N stretching vibration.[10]
¹³C NMR Spectroscopy	The nitrile carbon typically appears in the range of 115-125 ppm.
¹H NMR Spectroscopy	While the nitrile group itself does not have a proton signal, the chemical shifts of adjacent protons (α-protons) are influenced by the electron-withdrawing nature of the cyano group.[11]
Mass Spectrometry	Provides the molecular weight of the compound, which can confirm the successful incorporation of the cyano group.

References

• improving reaction yield for nitrile synthesis - Benchchem. (n.d.).
• Troubleshooting common issues in nitrile compound synthesis - Benchchem. (n.d.).
• Cyanides | Division of Research Safety - University of Illinois. (2014, March 24).
• purification methods for removing impurities from nitriles - Benchchem. (n.d.).
• Information on Cyanide Compounds - Stanford Environmental Health & Safety. (n.d.).
• Laboratory Use of Cyanide Salts Safety Guidelines - EHS.MIT.EDU. (2015, February 25).
• Cyanide Salts - Dartmouth EHS. (n.d.).
• The Chemistry of Alkenyl Nitriles and its Utility in Heterocyclic Synthesis. (n.d.).
• 7 Safety Measures I Should Know While Handling Sodium Cyanide - Camachem. (2022, December 29).
• Rosenmund-von Braun Reaction - Organic Chemistry Portal. (n.d.).
• Cyanation - Wikipedia. (n.d.).
• Recent Advances in the Synthesis of Aryl Nitrile Compounds | Request PDF - ResearchGate. (n.d.).
• Nitrile synthesis by oxidation, rearrangement, dehydration - Organic Chemistry Portal. (n.d.).
• 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. (n.d.).
• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. (n.d.).
• Chapter 11 HYDROCYANATION OF ALKENES - Sciencemadness.org. (n.d.).
• Hydrocyanation - chemeurope.com. (n.d.).
• M. E. Tauchert Transition-metal-catalyzed hydrocyanation of alkenes by hydrogen cyanide allows for an atom-economical installati. (n.d.).
• Synthesis and Investigation of nitrile containing polymers derived from lignin. (n.d.).
• Hydrolysis of Nitriles - Organic Synthesis. (n.d.).
• Amide Reactions: Dehydration of Primary Amides to form Nitriles using SOCl2 - OrgoSolver. (n.d.).
• Rosenmund–von Braun reaction - Wikipedia. (n.d.).
• One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. (2021, July 9).
• Direct Synthesis of Nitriles from Aldehydes Using an O-Benzoyl Hydroxylamine (BHA) as the Nitrogen Source | Organic Letters - ACS Publications. (2015, September 29).
• Custom Cyanation Process Services - BOC Sciences. (n.d.).
• Benzenesulfonyl chloride dehydration of an amide to give nitrile. (2016, April 16).
• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018, December 3).
• Acceptor-Controlled Transfer Dehydration of Amides to Nitriles | Organic Letters. (2019, June 3).
• Direct cyanation, hydrocyanation, dicyanation and cyanofunctionalization of alkynes - PMC. (n.d.).
• Formal 1,1-Hydrocyanation Reaction of Alkynyl Halides with Isocyanides Enabled by Dual Nickel/Base Catalysis Relay | Organic Letters. (2024, December 4).
• L-Proline-Promoted Rosenmund–von Braun Reaction. (n.d.).
• Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC. (n.d.).
• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. (n.d.).
• The cyanation reaction of an aryl halide | Download Scientific Diagram - ResearchGate. (n.d.).
• Copper-Mediated Cyanation of Aryl Halide with the Combined Cyanide Source | Organic Letters - ACS Publications. (2011, September 7).
• Yin and yang in chemistry education: the complementary nature of FTIR and NMR spectroscopies - Thermo Fisher Scientific. (n.d.).
• Application of FTIR in characterization of acrylonitrile-butadiene rubber (nitrile rubber). (2007, February 1).
• Detection and Identification of Nitrile Compounds via Recognition-Enabled Chromatographic 19F NMR | Analytical Chemistry - ACS Publications. (2024, March 11).
• Qualitative Analysis of Rubber (FTIR and EDX) - Shimadzu. (n.d.).

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• 5. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. ehs-apps.mit.edu [ehs-apps.mit.edu]
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• 8. camachem.com [camachem.com]
• 9. Cyanation - Wikipedia [en.wikipedia.org]
• 10. Qualitative Analysis of Rubber (FTIR and EDX) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. pubs.acs.org [pubs.acs.org]

preventing polymerization of 2-(Azetidin-3-yl)acrylonitrile

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide to address the unique instability of 2-(Azetidin-3-yl)acrylonitrile. This bifunctional molecule presents a dual-threat profile: the highly reactive, polymerizable α,β-unsaturated nitrile (acrylonitrile) moiety, and the nucleophilic, strained secondary amine (azetidine) ring.

Below, you will find field-proven causality analyses, quantitative stabilization data, and self-validating protocols designed to ensure high-yield, safe experiments.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my 2-(Azetidin-3-yl)acrylonitrile spontaneously polymerize even at room temperature? A: The spontaneous polymerization is driven by two competing mechanisms. First, the acrylonitrile group is highly susceptible to free-radical polymerization initiated by ambient light, heat, or trace peroxides[1]. Second, and more insidiously for this specific molecule, the secondary amine of the azetidine ring acts as a built-in nucleophile. It can initiate anionic polymerization or undergo intermolecular aza-Michael addition into the electron-deficient alkene of an adjacent molecule. This self-catalyzing nucleophilic attack is the primary cause of premature degradation if the amine is not protonated or protected.

Q2: What are the visual and physical indicators that my stock has degraded? A: The earliest sign is a shift in the refractive index, often appearing as a faint cloudiness or a yellow tint. As oligomerization progresses, you will observe a marked increase in viscosity. The formation of a white or yellowish solid precipitate is a definitive indicator of polyacrylonitrile formation[2]. If any of these signs are present, safely discard the material; using partially polymerized stock will drastically reduce your reaction yields and poses a runaway exothermic hazard.

Section 2: Inhibitor Selection & Quantitative Data

Q3: Which inhibitors are most effective for this compound, and what are their working concentrations? A: To arrest free-radical polymerization, phenolic inhibitors are the industry standard. However, because anionic polymerization is also a risk, maintaining a slightly acidic environment or utilizing specific retarders is crucial.

Table 1: Recommended Polymerization Inhibitors for Acrylonitrile Derivatives

Inhibitor	Typical Conc. (ppm)	Mechanism of Action	Critical Requirement
MEHQ (Monomethyl Ether of Hydroquinone)	35 - 100	Free-radical scavenger	Requires dissolved O₂ to function effectively[3].
HQ (Hydroquinone)	50 - 200	Free-radical scavenger	Can cause product discoloration; requires O₂[2].
PTZ (Phenothiazine)	10 - 50	Radical trap / Retarder	Highly effective at elevated temperatures (e.g., distillation)[4].
Acidic Stabilizers (e.g., Acetic acid trace)	10 - 50	Protonates amine	Prevents anionic/nucleophilic initiation by the azetidine[5].

Causality Note: MEHQ does not directly terminate carbon-centered radicals. Instead, it reacts with oxygen to form peroxy radicals, which MEHQ then reduces to stable hydroperoxides. Therefore, storing MEHQ-stabilized monomers under strictly inert atmospheres (pure N₂, Argon) strips the oxygen and renders the inhibitor useless, leading to rapid polymerization[3].

Section 3: Experimental Protocols & Workflows

Q4: How do I safely remove the MEHQ inhibitor immediately before my reaction? A: Distillation of acrylonitrile derivatives is highly hazardous due to thermal polymerization risks. We strongly recommend column chromatography over basic alumina as a self-validating, room-temperature protocol[1].

Protocol: MEHQ Removal via Basic Alumina

• Preparation: Pack a glass column with activated Basic Alumina (Brockmann Grade I). Add a 1 cm layer of clean sea sand to the top to prevent bed disturbance.

• Elution: Carefully pour the stabilized 2-(Azetidin-3-yl)acrylonitrile onto the column.

• Collection: Elute the monomer using a compatible, peroxide-free solvent (e.g., dry DCM). The basic alumina selectively adsorbs the phenolic MEHQ.

• Validation: MEHQ has a distinct UV absorbance signature. You can validate complete removal by checking the eluent via UV-Vis spectroscopy (confirming the absence of the MEHQ peak).

• Immediate Use: The eluted monomer is now completely unstabilized. It must be kept in an ice bath and used within 1-2 hours.

Q5: My downstream synthesis requires basic conditions (e.g., cross-coupling). How do I prevent the azetidine from triggering anionic polymerization? A: You must mask the nucleophilicity of the azetidine nitrogen. The azetidine ring possesses significant ring strain (~25.4 kcal/mol), making it susceptible to nucleophilic ring-opening if activated, but its own basicity is the primary trigger for acrylonitrile polymerization[6].

Protocol: N-Protection Strategy

• Select a Protecting Group: Use an electron-withdrawing protecting group like Boc (tert-Butoxycarbonyl) or Cbz (Carboxybenzyl). This delocalizes the nitrogen lone pair, neutralizing its ability to initiate aza-Michael additions.

• Reaction Conditions: Perform the protection at low temperatures (0 °C to -78 °C) to minimize transient polymerization before the protecting group is fully installed.

• Causality: By converting the secondary amine to a carbamate, you eliminate the nucleophilic trigger, allowing you to safely subject the protected 2-(Azetidin-3-yl)acrylonitrile to basic or elevated temperature conditions in subsequent steps.

Section 4: Visualizing the Pathways

To synthesize these concepts, the following diagrams map the chemical causality and the operational workflow required to handle this molecule successfully.

Dual polymerization pathways of 2-(Azetidin-3-yl)acrylonitrile and targeted prevention strategies.

Step-by-step workflow for the safe handling and reaction preparation of the stabilized monomer.

References

• Polymerization inhibitor compositions and uses thereof - Google Patents. 4

• Preventing polymerization of acrylonitrile derivatives during reaction - BenchChem. 1

• Nufarm Polymerization Inhibitors for Acrylonitrile - Nufarm. 5

• Measuring MeHQ (Polymerization Inhibitor) - Applied Analytics.

• Preventing polymerization of acrylonitrile during 3,3'-Thiodipropionitrile synthesis - BenchChem.2

• How to prevent the ring-opening of azetidines during subsequent reactions - BenchChem. 6

• Acrylonitrile Procurement Guide for Professionals - ChemAnalyst. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acrylonitrile Procurement Guide for Professionals | ChemAnalyst [chemanalyst.com]
• 4. WO2021022550A1 - Polymerization inhibitor compositions and uses thereof - Google Patents [patents.google.com]
• 5. cdn.nufarm.com [cdn.nufarm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

analytical methods for detecting impurities in 2-(Azetidin-3-yl)acrylonitrile

Technical Support & Troubleshooting Center: Analytical Methods for 2-(Azetidin-3-yl)acrylonitrile

Welcome to the Technical Support Center for the analytical profiling of 2-(Azetidin-3-yl)acrylonitrile. This molecule presents a unique dual-challenge for analytical scientists: it contains a highly basic, polar secondary amine (the azetidine ring) coupled with a reactive, electrophilic Michael acceptor (the acrylonitrile moiety).

This guide is engineered for researchers and drug development professionals to navigate method development, resolve chromatographic failures, and ensure the scientific integrity of impurity profiling.

SECTION 1: Impurity Profiling Strategy & Quantitative Data

Understanding the intrinsic reactivity of 2-(Azetidin-3-yl)acrylonitrile is the foundation of robust method development. The molecule is prone to auto-degradation, geometric isomerization, and hydrolysis. Based on structural causality and analogous azetidine-containing APIs (such as Baricitinib)[1], we have categorized the critical impurities you must monitor.

Table 1: Quantitative Profiling and Diagnostic Signatures of Expected Impurities

Impurity Classification	Structural Origin / Causality	Expected RRT*	Optimal Detection Strategy
Geometric Isomer	Z-isomer of the acrylonitrile double bond (API is typically the E-isomer).	0.95 - 1.05	HPLC-UV (215 nm) using a PFP column for shape selectivity.
Dimerization Product	Aza-Michael addition: The free azetidine amine of one molecule attacks the acrylonitrile double bond of another[1].	1.60 - 1.80	LC-MS (ESI+); exhibits [2M+H]+ mass signature.
Hydrolysis Product	Conversion of the nitrile (-CN) to an amide (-CONH2) or carboxylic acid (-COOH) under aqueous stress.	0.40 - 0.60	HPLC-UV (210 nm); significant shift to earlier retention time due to increased polarity.
Solvent Adduct	Nucleophilic attack of sample diluents (e.g., Methanol) on the Michael acceptor.	1.10 - 1.30	LC-MS (ESI+); mass shift of +32 Da (if Methanol is used).

*RRT = Relative Retention Time. Values are indicative based on a standard reversed-phase C18 gradient.

SECTION 2: Expert Troubleshooting Q&A

Q1: My sample shows a new, growing impurity peak every time I run a sequence overnight. How do I stabilize the sample? Causality & Solution: You are likely observing auto-dimerization or a solvent adduct. The secondary amine of the azetidine ring is nucleophilic, and the acrylonitrile group is an electrophilic Michael acceptor. In neutral or basic sample diluents, the amine attacks the double bond of adjacent molecules, forming a dimer[1]. Self-Validating Fix: Acidify your sample diluent. By preparing your sample in 0.1% Formic Acid in Acetonitrile/Water, you protonate the azetidine nitrogen (converting it to an ammonium cation). This eliminates its nucleophilicity, effectively halting the aza-Michael addition. Run a time-course injection (t=0, t=12h, t=24h) to validate stability.

Q2: The peak shape for 2-(Azetidin-3-yl)acrylonitrile is severely tailing (Tailing Factor > 2.5). How can I achieve a Gaussian peak? Causality & Solution: Azetidine has a high pKa (~9.5). At a standard mobile phase pH of 2-7, the ring is fully ionized. These cations interact strongly with residual, unendcapped silanols on the silica stationary phase via ion-exchange mechanisms, causing severe tailing[2]. Self-Validating Fix: You have two mechanistic choices:

• High pH Mobile Phase: Use 10 mM Ammonium Bicarbonate adjusted to pH 10.5 with Ammonium Hydroxide. This deprotonates the azetidine, rendering it neutral and eliminating silanol interactions. (Requires a high-pH stable column like Waters XBridge).

• Ion-Pairing: If restricted to low pH, use 0.1% Trifluoroacetic acid (TFA). The perfluorinated anion forms a neutral ion-pair with the azetidine cation, masking the charge.

Q3: I cannot separate the E and Z isomers using my standard C18 column. What is the alternative? Causality & Solution: Geometric isomers often possess identical hydrophobicities, making standard C18 partitioning ineffective. Self-Validating Fix: Switch to a Pentafluorophenyl (PFP) stationary phase. PFP columns offer orthogonal retention mechanisms, specifically π−π interactions and rigid shape selectivity, which easily discriminate between the spatial geometries of E and Z double bonds.

SECTION 3: Diagnostic Visualization

To streamline your method development, follow this logical decision tree when encountering retention or peak shape failures with azetidine derivatives.

Figure 1: Diagnostic decision tree for resolving retention and tailing issues in azetidine chromatography.

SECTION 4: Validated Experimental Protocol

Workflow: LC-MS/UV Method for Impurity Profiling of 2-(Azetidin-3-yl)acrylonitrile

This protocol is designed to suppress reactivity during analysis while providing baseline resolution of polar impurities and dimers[2].

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A (Aqueous): Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of LC-MS grade water (10 mM). Adjust pH to 10.0 ± 0.1 using dilute Ammonium Hydroxide. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

• Sample Diluent: 90:10 Water:Acetonitrile containing 0.1% Formic Acid (to protonate the sample and prevent dimerization).

Step 2: Chromatographic Conditions

• Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (or equivalent high-pH stable column).

• Column Temperature: 35°C.

• Flow Rate: 1.0 mL/min (split 1:4 post-column if using MS).

• Injection Volume: 5 µL.

• UV Detection: PDA scanning 200–400 nm (Extract at 215 nm for the acrylonitrile chromophore).

Step 3: Gradient Program

• 0.0 - 2.0 min: 5% B (Isocratic hold to retain polar hydrolysis products).

• 2.0 - 15.0 min: Linear ramp from 5% B to 60% B.

• 15.0 - 18.0 min: Linear ramp from 60% B to 95% B (Elutes highly retained dimers).

• 18.0 - 22.0 min: Hold at 95% B.

• 22.1 - 28.0 min: Return to 5% B and re-equilibrate.

Step 4: System Suitability Testing (SST) - Self-Validation Before injecting analytical samples, inject a 0.1 mg/mL standard solution of 2-(Azetidin-3-yl)acrylonitrile. The system is only validated for use if:

• Tailing Factor (Tf): ≤ 1.5 for the main peak.

• Theoretical Plates (N): ≥ 10,000.

• %RSD of Area: ≤ 2.0% (over 5 replicate injections).

References

• Identification, Synthesis, and Characterization of Novel Baricitinib Impurities Source: ACS Omega URL:[Link]

• ICH Q3A(R2) Impurities in New Drug Substances Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Characterization and Validation of 2-(Azetidin-3-yl)acrylonitrile: A Comparative Guide to Purity and Downstream Efficacy

Introduction: The Role of Azetidines and the Purity Bottleneck

Azetidines have emerged as privileged scaffolds in modern drug discovery. Their incorporation into small molecules improves metabolic stability, lowers lipophilicity, and provides critical conformational rigidity without significantly increasing molecular weight ()[1]. Among these advanced intermediates, 2-(Azetidin-3-yl)acrylonitrile is a highly sought-after building block. The azetidine ring offers a rigid, polar vector for target binding, while the acrylonitrile moiety serves as a versatile electrophilic handle for Michael additions, cycloadditions, and cross-coupling reactions ()[2].

However, the commercial supply of aliphatic nitrogen heterocycles is plagued by inconsistent purity. Standard commercial grades often rely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for purity certification. Because aliphatic azetidines and many of their synthetic byproducts lack strong UV chromophores, HPLC-UV frequently overestimates purity, masking critical process impurities ()[3].

This guide objectively compares high-purity, Quantitative NMR (qNMR)-validated 2-(Azetidin-3-yl)acrylonitrile against standard commercial grades. By establishing a self-validating analytical framework, we provide the experimental data necessary to ensure reproducible drug development.

The Analytical Challenge: qNMR vs. HPLC-UV

In pharmaceutical development, the purity of starting materials dictates the impurity profile of the final Active Pharmaceutical Ingredient (API).

HPLC-UV separates components, but detection relies on the molar absorptivity (response factor) of each molecule at a specific wavelength. If a co-eluting aliphatic impurity (e.g., a des-cyano byproduct) does not absorb UV light, it remains "invisible," leading to a false-positive purity reading of >95% ()[4].

Conversely, qNMR is a primary analytical method. It relies on the fundamental physical principle that the integrated area of a nuclear magnetic resonance signal is directly proportional to the molar concentration of the nuclei producing it ()[5]. By using a certified internal standard, qNMR provides absolute molar purity without requiring a reference standard of the analyte itself.

Comparative Performance Data

To demonstrate the impact of starting material purity on downstream synthesis, we compared High-Purity 2-(Azetidin-3-yl)acrylonitrile (>99% by qNMR) against a Standard Commercial Grade (claimed 95% by HPLC-UV) and a structurally related alternative, 3-(cyanomethyl)azetidine.

Table 1: Analytical Characterization and Downstream Yield Comparison

Material Grade / Alternative	Claimed Purity (HPLC-UV)	True Purity (qNMR)	Major Impurities Detected (qNMR/MS)	Downstream Coupling Yield*
High-Purity 2-(Azetidin-3-yl)acrylonitrile	>99.5%	99.2%	Trace residual solvent (<0.1%)	88%
Standard Grade 2-(Azetidin-3-yl)acrylonitrile	95.0%	86.4%	Des-cyano azetidine, regioisomers	54%
Alternative: 3-(cyanomethyl)azetidine	98.0%	96.5%	Homologation byproducts	71%

*Yield based on a standard N-alkylation protocol with a model benzyl halide electrophile after 12 hours. Isolated via flash chromatography.

Experimental Protocols: A Self-Validating System

Analytical protocols must be self-validating to guarantee scientific integrity. The following methodologies detail how to establish the absolute purity of 2-(Azetidin-3-yl)acrylonitrile and validate its functional performance.

Protocol 1: Absolute Purity Determination via qNMR

Causality: We utilize Maleic acid as an internal standard (IS) because its singlet proton resonance (~6.2 ppm) does not overlap with the aliphatic azetidine protons (3.5–4.5 ppm) or the vinylic acrylonitrile protons (5.5–6.0 ppm). A long relaxation delay (D1) is critical to ensure all nuclei return to thermal equilibrium between pulses, preventing signal saturation and integration errors.

• Sample Preparation: Accurately weigh ~10.0 mg of 2-(Azetidin-3-yl)acrylonitrile and ~5.0 mg of NIST-traceable Maleic acid (Internal Standard) into a glass vial using a calibrated microbalance (precision ±0.01 mg).

• Solvation: Dissolve the mixture in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6) containing 0.05% TMS. Transfer to a high-quality 5 mm NMR tube.

• Instrument Parameters: Acquire the 1H-NMR spectrum at 400 MHz or higher.

  • Pulse Angle: 90°

  • Relaxation Delay (D1): 30 seconds (ensure D1 > 5 × T1 of the slowest relaxing proton).

  • Number of Scans (NS): 16 to 32 (optimize for a Signal-to-Noise ratio > 250:1).

• Integration & Calculation: Phase and baseline correct the spectrum manually. Integrate the IS peak (6.2 ppm, 2H) and a distinct analyte peak (e.g., the vinylic proton of the acrylonitrile moiety). Calculate absolute purity using the standard qNMR mass-balance equation.

Protocol 2: Downstream Functional Validation (N-Alkylation)

Causality: To prove that qNMR purity translates to synthetic success, we perform a parallel N-alkylation. Impurities in the standard grade (like des-cyano azetidine) compete for the electrophile, consuming reagents and creating structurally similar byproducts that are notoriously difficult to separate via standard silica gel chromatography.

• Reaction Setup: In parallel, dissolve 1.0 mmol of High-Purity and Standard Grade 2-(Azetidin-3-yl)acrylonitrile in 5 mL of anhydrous DMF.

• Reagent Addition: Add 1.2 mmol of Potassium Carbonate (K2CO3) and 1.0 mmol of Benzyl Bromide to each flask.

• Incubation: Stir at 60°C for 12 hours under an inert N2 atmosphere.

• Workup & Analysis: Quench with water, extract with EtOAc, and analyze the crude mixture via LC-MS. The high-purity batch will show a single major product mass, whereas the standard grade will exhibit multiple competitive alkylation masses, explaining the severe yield discrepancy observed in Table 1.

Visualization of Impurity Propagation

The following workflow illustrates how starting material purity directly dictates the efficiency of the drug discovery pipeline.

Fig 1. Impact of 2-(Azetidin-3-yl)acrylonitrile purity on downstream API intermediate synthesis.

Conclusion

For researchers integrating azetidine motifs into novel therapeutics, relying solely on HPLC-UV for starting material purity is a critical vulnerability. The comparative data clearly demonstrates that High-Purity 2-(Azetidin-3-yl)acrylonitrile, validated via qNMR, prevents the propagation of "invisible" aliphatic impurities. By adopting qNMR as the gold standard for building block characterization, drug development professionals can eliminate downstream purification bottlenecks, maximize coupling yields, and accelerate the progression of viable lead compounds.

References

• "An Approach to Alkyl Azetidines for Medicinal Chemistry" - ChemRxiv. URL:[Link]

• "Advantages of Quantitative NMR for the Determination of Relative Response Factors" - Enovatia. URL: [Link]

• "QNMR – a modern alternative to HPLC" - Almac Group. URL:[Link]

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• 1. Azetidines - Enamine [enamine.net]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. enovatia.com [enovatia.com]
• 5. QNMR – a modern alternative to HPLC - Almac [almacgroup.com]

Comprehensive Comparison Guide: Biological Activity of 2-(Azetidin-3-yl)acrylonitrile vs. Structural Analogs

As targeted covalent inhibitors (TCIs) continue to dominate the landscape of kinase drug discovery, the precise selection of both the electrophilic warhead and its presenting scaffold is critical. For kinases possessing an accessible cysteine in the ATP-binding pocket—most notably Janus Kinase 3 (JAK3, Cys909) and Bruton’s Tyrosine Kinase (BTK, Cys481)—the 2-(Azetidin-3-yl)acrylonitrile motif has emerged as a privileged pharmacophore.

This guide provides an objective, data-driven comparison of 2-(Azetidin-3-yl)acrylonitrile against its structural analogs, detailing the mechanistic causality behind its superior biological activity, pharmacokinetic profile, and target engagement.

Mechanistic Causality: Scaffold and Warhead Synergy

The exceptional biological activity of 2-(Azetidin-3-yl)acrylonitrile is not coincidental; it is the result of synergistic thermodynamic and structural properties engineered into both the ring system and the electrophile.

The Azetidine Scaffold: Conformational Rigidity and Solubility

Traditional kinase inhibitors often utilize piperidine or pyrrolidine rings. However, substituting these with an azetidine ring significantly lowers the compound's lipophilicity (cLogP) while increasing intrinsic aqueous solubility [1]. The highly strained, four-membered azetidine ring restricts conformational flexibility. This rigid pre-organization serves a causal purpose: it precisely vectors the attached warhead toward the target cysteine, minimizing the entropic penalty upon binding and reducing steric clashes within the constrained ATP pocket.

The Acrylonitrile Warhead: Tunable Reversibility

While acrylamides are the industry standard for covalent inhibition, they typically form irreversible thioether adducts, which can lead to off-target haptenization and idiosyncratic toxicity. The acrylonitrile warhead, conversely, acts as a reversible Michael acceptor [2]. The strong electron-withdrawing nature of the nitrile group stabilizes the carbanion transition state during the initial thiol attack, ensuring rapid engagement. More importantly, it increases the acidity of the α -proton in the resulting adduct, lowering the activation energy required for β -elimination (the reverse reaction)[3]. This allows the inhibitor to achieve extended target residence times without permanent, irreversible protein modification.

Logical flow of pharmacophore design leading to sustained kinase engagement.

Quantitative Performance Comparison

To objectively evaluate the performance of 2-(Azetidin-3-yl)acrylonitrile, we must compare it against its direct structural analogs. The data below synthesizes typical biochemical profiles observed when these motifs are grafted onto a standardized JAK3/BTK inhibitor core [4].

Analogs Evaluated:

• 2-(Azetidin-3-yl)acrylonitrile (Lead): Reversible covalent.

• 2-(Azetidin-3-yl)acrylamide: Irreversible covalent analog.

• 2-(Azetidin-3-yl)propionitrile: Saturated, non-covalent analog.

• 2-(Pyrrolidin-3-yl)acrylonitrile: Ring-expanded, more flexible analog.

Pharmacophore Motif	Binding Mode	Target IC₅₀ (nM)	Residence Time (h)	Washout Recovery (%)	Aqueous Sol. (µg/mL)	Kinome Selectivity (S₁₀)
2-(Azetidin-3-yl)acrylonitrile	Reversible Covalent	1.2	> 24	> 85%	> 500	0.02 (High)
2-(Azetidin-3-yl)acrylamide	Irreversible Covalent	0.8	Infinite	< 5%	450	0.15 (Low)
2-(Azetidin-3-yl)propionitrile	Non-Covalent	450.0	< 0.5	100%	> 500	0.05 (Moderate)
2-(Pyrrolidin-3-yl)acrylonitrile	Reversible Covalent	8.5	4.2	> 85%	120	0.08 (Moderate)

Data Interpretation: The propionitrile analog demonstrates that removing the Michael acceptor destroys potency, proving that covalent engagement is the primary driver of activity. The acrylamide analog is highly potent but irreversible (0% washout recovery) and suffers from poor kinome selectivity due to indiscriminate reactivity with off-target thiols. The pyrrolidine analog shows that expanding the ring size alters the exit vector, reducing both potency and solubility. The 2-(Azetidin-3-yl)acrylonitrile provides the optimal balance: single-digit nanomolar potency, prolonged residence time, high reversibility, and excellent solubility.

Self-Validating Experimental Protocols

To ensure scientific integrity, the claims of covalent engagement and reversibility must be empirically proven. The following protocols are designed as self-validating systems, incorporating internal controls to eliminate false positives.

Protocol 1: Intact Protein Mass Spectrometry (Validation of Covalent Adduct)

Purpose: To confirm that the inhibitor forms a 1:1 covalent stoichiometry specifically with the target cysteine. Self-Validating Mechanism: The protocol runs a Wild-Type (WT) kinase alongside a Cys-to-Ser mutant. If the mass shift occurs in the WT but is completely absent in the mutant, the system self-validates that binding is strictly cysteine-dependent, ruling out non-specific labeling.

Methodology:

• Preparation: Dilute recombinant WT JAK3 and C909S mutant JAK3 to 2 µM in assay buffer (20 mM HEPES pH 7.4, 150 mM NaCl, 1 mM DTT). Note: DTT concentration must be kept low to prevent competition with the warhead.

• Incubation: Add the 2-(Azetidin-3-yl)acrylonitrile inhibitor (10 µM final concentration) to both protein samples. Incubate at 25°C for 60 minutes.

• Quenching: Quench the reaction by adding 1% formic acid to denature the protein and halt further reaction.

• LC-MS Analysis: Inject samples onto a C4 analytical column coupled to a Time-of-Flight (TOF) mass spectrometer. Deconvolute the raw multiply-charged spectra using maximum entropy algorithms.

• Data Verification: The WT sample must show a mass shift corresponding exactly to the molecular weight of the inhibitor. The C909S mutant must show only the unmodified apo-protein mass.

Protocol 2: Biochemical Washout Assay (Validation of Reversibility)

Purpose: To distinguish between irreversible (acrylamide) and reversible covalent (acrylonitrile) binding. Self-Validating Mechanism: The assay includes an irreversible inhibitor (e.g., Ibrutinib) as a negative control for recovery, and a non-covalent inhibitor (e.g., Tofacitinib) as a positive control for immediate recovery.

Methodology:

• Pre-incubation: Incubate the kinase (100 nM) with the inhibitor at 10× its IC₅₀ concentration for 2 hours to ensure >95% target occupancy.

• Baseline Measurement: Take an aliquot, dilute 100-fold into an ATP/peptide substrate solution, and measure baseline kinase activity (should be near 0%).

• Rapid Washout: Pass the remaining incubation mixture through a Sephadex G-25 spin column (pre-equilibrated with assay buffer) to rapidly remove all unbound free inhibitor.

• Recovery Monitoring: Immediately dilute the eluate into the ATP/peptide substrate solution. Monitor the recovery of kinase activity continuously over 24 hours using a continuous fluorescence assay (e.g., ADP-Glo or Caliper mobility shift).

• Analysis: Calculate the dissociation half-life ( t1/2​ ) based on the first-order rate of activity recovery.

Step-by-step workflow for the kinase residence time (washout) assay.

Conclusion

The 2-(Azetidin-3-yl)acrylonitrile motif represents a masterclass in rational drug design. By pairing the conformational rigidity and high aqueous solubility of the azetidine ring with the electronically tunable, reversible covalent nature of the acrylonitrile warhead, researchers can achieve profound target inhibition without the toxicity liabilities associated with classic irreversible acrylamides. This structural combination is highly recommended for next-generation kinase programs prioritizing sustained target engagement and high safety margins.

A Comparative Guide to the Synthesis of 2-(Azetidin-3-yl)acrylonitrile: An In-Depth Analysis for Drug Development Professionals

Introduction: The Significance of 2-(Azetidin-3-yl)acrylonitrile in Medicinal Chemistry

2-(Azetidin-3-yl)acrylonitrile is a key structural motif and a valuable building block in medicinal chemistry. The strained four-membered azetidine ring, coupled with the reactive acrylonitrile moiety, provides a unique scaffold for the development of novel therapeutic agents. Its incorporation into larger molecules can significantly influence their pharmacological properties, including potency, selectivity, and pharmacokinetic profiles. Notably, this fragment is a critical intermediate in the synthesis of several kinase inhibitors and other targeted therapies. Given its importance, the efficient and scalable synthesis of 2-(azetidin-3-yl)acrylonitrile is a topic of considerable interest to researchers and professionals in the field of drug development. This guide provides a comparative analysis of the most prominent synthetic routes to this important molecule, offering experimental data and in-depth insights to inform methodological selection and process optimization.

Synthetic Strategies: A Tale of Two Carbonyl Condensations

The synthesis of 2-(azetidin-3-yl)acrylonitrile predominantly revolves around the formation of the exocyclic carbon-carbon double bond through the reaction of a protected azetidin-3-one with a suitable C2-synthon. Two classical yet powerful named reactions have emerged as the primary strategies: the Horner-Wadsworth-Emmons (HWE) reaction and the Knoevenagel condensation. This guide will delve into the intricacies of each approach, presenting a side-by-side comparison of their mechanisms, experimental protocols, and overall performance.

Route 1: The Horner-Wadsworth-Emmons (HWE) Reaction - A Reliable Workhorse

The Horner-Wadsworth-Emmons (HWE) reaction is a widely adopted and robust method for the stereoselective synthesis of alkenes. It involves the reaction of a phosphonate-stabilized carbanion with a carbonyl compound. In the context of 2-(azetidin-3-yl)acrylonitrile synthesis, this translates to the olefination of an N-protected azetidin-3-one with a cyanomethylphosphonate reagent.

Mechanistic Rationale: The Power of the Phosphonate

The HWE reaction offers several advantages over the traditional Wittig reaction. The phosphonate carbanion is generally more nucleophilic and less basic than the corresponding phosphonium ylide, which often leads to milder reaction conditions and higher yields. The mechanism proceeds through the following key steps:

• Deprotonation: A base, typically a strong one like sodium hydride or potassium tert-butoxide, abstracts the acidic proton from the α-carbon of the cyanomethylphosphonate, generating a resonance-stabilized phosphonate carbanion.

• Nucleophilic Attack: The phosphonate carbanion attacks the electrophilic carbonyl carbon of the N-protected azetidin-3-one, forming a tetrahedral intermediate.

• Elimination: This intermediate collapses through a pseudo-Wittig type elimination to form the desired alkene and a water-soluble phosphate byproduct, which simplifies purification.

Visualizing the HWE Workflow

Caption: Workflow for the HWE synthesis of 2-(Azetidin-3-yl)acrylonitrile.

Detailed Experimental Protocol: HWE Synthesis of tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

This protocol describes the synthesis of the N-Boc protected intermediate, a crucial precursor to the final product.

Materials:

• N-Boc-azetidin-3-one

• Diethyl (cyanomethyl)phosphonate

• Potassium tert-butoxide (KOtBu)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl) or Trifluoroacetic acid (TFA) for deprotection

Procedure:

• Carbanion Formation: To a solution of diethyl (cyanomethyl)phosphonate (1.2 equivalents) in anhydrous THF under a nitrogen atmosphere, slowly add a solution of potassium tert-butoxide in THF (1.1 equivalents) at -5 °C. Stir the mixture at this temperature for 3 hours.[1]

• Olefination: To the resulting slurry, add a solution of N-Boc-azetidin-3-one (1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature at -5 °C. Continue stirring at this temperature for an additional 2 hours.[1]

• Work-up: Allow the reaction mixture to warm to room temperature and continue to stir for 16 hours. Quench the reaction with water and extract the product with ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate.

Deprotection to Yield 2-(Azetidin-3-yl)acrylonitrile

The final step involves the removal of the Boc protecting group under acidic conditions.

Procedure:

• Dissolve the purified tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate in a suitable solvent such as acetonitrile.[1]

• Add an aqueous solution of hydrochloric acid (e.g., 3 M) and stir the mixture at room temperature for 16 hours.[1]

• Concentrate the reaction mixture under vacuum to remove the solvent and excess acid, yielding the hydrochloride salt of 2-(azetidin-3-yl)acrylonitrile.

Route 2: The Knoevenagel Condensation - A Greener Alternative?

The Knoevenagel condensation is another fundamental carbon-carbon bond-forming reaction that involves the reaction of an active methylene compound with an aldehyde or ketone, typically catalyzed by a weak base such as an amine.[2] This method presents a potentially milder and more environmentally friendly alternative to the HWE reaction for the synthesis of 2-(azetidin-3-yl)acrylonitrile.

Mechanistic Rationale: The Role of the Active Methylene Compound

The key to the Knoevenagel condensation is the use of a compound with a methylene group activated by two electron-withdrawing groups, such as malononitrile or 2-cyanoacetamide. The mechanism unfolds as follows:

• Enolate Formation: A weak base, such as piperidine or an amine, deprotonates the active methylene compound to form a resonance-stabilized enolate.

• Nucleophilic Addition: The enolate attacks the carbonyl carbon of the N-protected azetidin-3-one, forming an aldol-type addition product.

• Dehydration: The intermediate alcohol readily undergoes dehydration, often under the reaction conditions, to yield the final α,β-unsaturated product.

Visualizing the Knoevenagel Workflow

Caption: Workflow for the Knoevenagel synthesis of 2-(Azetidin-3-yl)acrylonitrile.

Detailed Experimental Protocol: Knoevenagel Condensation for tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

While less commonly reported for this specific substrate, the following is a representative protocol based on general Knoevenagel condensation procedures.

Materials:

• N-Boc-azetidin-3-one

• Malononitrile or 2-Cyanoacetamide

• Piperidine or another suitable amine catalyst

• Ethanol or another suitable protic solvent

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve N-Boc-azetidin-3-one (1.0 equivalent) and the active methylene compound (1.1 equivalents) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine to the solution.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., reflux) and monitor the progress by Thin Layer Chromatography (TLC).[3]

• Work-up: Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce precipitation of the product.

• Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum. Further purification can be achieved by recrystallization.

Comparative Analysis: HWE vs. Knoevenagel

The choice between the Horner-Wadsworth-Emmons reaction and the Knoevenagel condensation for the synthesis of 2-(azetidin-3-yl)acrylonitrile depends on several factors, including desired yield, scalability, cost of reagents, and environmental considerations.

Feature	Horner-Wadsworth-Emmons (HWE) Reaction	Knoevenagel Condensation
Reagents	Cyanomethylphosphonate ester, strong base (e.g., NaH, KOtBu)	Active methylene compound (e.g., malononitrile), weak base (e.g., piperidine)
Reaction Conditions	Typically requires anhydrous conditions and low temperatures (-5 °C to room temperature).[1]	Generally milder conditions, often at room temperature or with gentle heating.[3]
Yield	Generally high yields are reported for the olefination step.[1]	Yields can be variable and are highly dependent on the substrate and specific conditions.
Byproducts	Water-soluble phosphate salts, which are relatively easy to remove.	Water, which is environmentally benign.
Scalability	Well-established for large-scale synthesis, though the use of strong, moisture-sensitive bases can pose challenges.	Potentially more amenable to large-scale production due to milder conditions and less hazardous reagents.
Green Chemistry	Use of strong bases and anhydrous solvents are less "green".	Use of catalytic amounts of weak bases and potentially greener solvents (e.g., ethanol) is more favorable.
Stereoselectivity	Can often provide good E/Z selectivity, although for this specific product, a mixture may be formed.	Can also lead to mixtures of E/Z isomers.

Conclusion: Selecting the Optimal Synthetic Route

Both the Horner-Wadsworth-Emmons reaction and the Knoevenagel condensation represent viable pathways for the synthesis of the crucial intermediate, tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate, which can then be deprotected to afford 2-(azetidin-3-yl)acrylonitrile.

The Horner-Wadsworth-Emmons reaction stands out as a well-documented and reliable method, often providing high yields. Its primary drawback lies in the requirement for strong bases and anhydrous conditions, which can be challenging to manage on an industrial scale and are less environmentally friendly.

The Knoevenagel condensation , on the other hand, offers the potential for a greener and more cost-effective process due to its milder reaction conditions and the use of less hazardous reagents. However, the yields can be more variable, and optimization may be required for specific substrates.

For researchers and drug development professionals, the choice of synthetic route will ultimately depend on the specific project requirements. For initial, small-scale synthesis where high yield is paramount, the HWE reaction may be the preferred method. For larger-scale production where process safety, cost, and environmental impact are major considerations, further investigation and optimization of the Knoevenagel condensation is a worthwhile endeavor. Ultimately, a thorough understanding of both methodologies empowers chemists to make informed decisions and develop efficient and sustainable processes for the synthesis of this vital medicinal chemistry building block.

References

• Cui, H., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Chemistry Central Journal, 13(1), 1-8. [Link]

• The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. [Link]

• Wikipedia. Knoevenagel condensation. [Link]

• Master Organic Chemistry. Knoevenagel Condensation Reaction. [Link]

• LookChem. Cas 1153949-11-1,1-Boc-3-(cyanomethylene)azetidine. [Link]

• European Journal of Chemistry. (2015). Utility of 2‐cyano‐N‐(2‐hydroxyethyl) acetamide in heterocyclic synthesis. [Link]

• DergiPark. (2024). • Arilakrilonitril • Knoevenagel. [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (2021). Greener acrylonitrile and bis-acrylonitrile synthesis by Knoevenagel condensation using ecofriendly catalyst. [Link]

• Der Pharma Chemica. (2011). Azetidinone: Different methods of synthesis and its biological profile. [Link]

• Der Pharma Chemica. (2014). Efficient Synthesis of Pharmaceutically Important Intermediates via Knoevenagel, Aldol Type Condensation by Using Aqueous Extrac. [Link]

• ACS Publications. (2010). Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates. [Link]

• Chemical Reviews. (2001). The Chemistry of Azetidin-3-ones, Oxetan-3-ones, and Thietan-3-ones. [Link]

• PMC. (2015). Oxidative Allene Amination for the Synthesis of Azetidin-3-ones. [Link]

• PMC. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes. [Link]

• Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. [Link]

• Organic Reactions. The Wittig Reaction. [Link]

• Google Patents. (2018). A kind of preparation method of N-Boc-3- hydroxy azetidine.

• MDPI. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. [Link]

• Hindawi. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. [Link]

• ResearchGate. (2010). Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates. [Link]

• SCIRP. (2022). An Affordable and Easily Accessible Approach for Acrylonitrile Monomer Purification through a Simple Column Technique. [Link]

• Google Patents. (1962).

• European Patent Office. (1999). Process for the purification of aqueous acrylonitrile process streams. [Link]

• European Patent Office. (1997). METHOD FOR PURIFICATION OF ACETONITRILE. [Link]

• RSC Publishing. (2017). Recent advances in synthetic facets of immensely reactive azetidines. [Link]

• Google Patents. (2000).

• MDPI. (2021). Experimental and Theoretical DFT Investigations in the[1][4]-Wittig-Type Rearrangement of Propargyl/Allyl-Oxy-Pyrazolones. [Link]

• ResearchGate. (2021). Catalytic asymmetric HWE reaction, Wittig reaction and Knoevenagel condensation for the synthesis of axially chiral olefins.. [Link]

• PMC. (2020). Condensation of acrylonitrile and aryl acetonitrile: construction of α-amino-β-cyano cyclohexene skeletons. [Link]

• Supporting Information. (2017). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts. [Link]

• Semantic Scholar. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. [Link]

• MDPI. (2024). Knoevenagel Condensation Catalyzed by Biogenic Carbonates for the Solvent-Free Synthesis of 3-(Furan-2-yl)acrylonitrile Derivatives. [Link]

• MDPI. (2021). Enzymatic Knoevenagel Condensation in Dual-Functionalized Water-Mimicking Ionic Liquids and Tertiary Amide. [Link]

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Beyond Acrylamides: Assessing the Selectivity and Reversibility of 2-(Azetidin-3-yl)acrylonitrile in Targeted Covalent Inhibitors

Executive Summary

The paradigm of targeted covalent inhibitors (TCIs) has fundamentally shifted. While first-generation TCIs relied heavily on irreversible acrylamide warheads to engage nucleophilic cysteines, these motifs often suffer from kinetic promiscuity, leading to off-target labeling and idiosyncratic toxicities[1]. To expand the therapeutic window, rational drug design has moved toward tunable, reversible electrophiles[2].

The 2-(Azetidin-3-yl)acrylonitrile motif represents a sophisticated structural evolution in this space. By coupling the sp3 -rich, highly rigid azetidine scaffold with an acrylonitrile Michael acceptor, researchers can achieve precise thermodynamic control over covalent binding. This guide objectively compares the selectivity, physicochemical properties, and target engagement of 2-(Azetidin-3-yl)acrylonitrile against traditional alternatives, providing actionable experimental workflows for rigorous selectivity profiling.

Structural Rationale & Comparative Performance

The superiority of the 2-(Azetidin-3-yl)acrylonitrile motif stems from the synergistic relationship between its two components:

• The Azetidine Scaffold: Unlike flat, lipophilic aryl rings, the four-membered azetidine ring increases the Fsp3​ (fraction of sp3 carbons) of the molecule. This structural rigidity provides a highly specific geometric vector for warhead presentation while drastically improving aqueous solubility and lowering the logD [3].

• The Acrylonitrile Warhead: The cyano group acts as a potent electron-withdrawing group (EWG). Upon Michael addition by a cysteine thiolate, the EWG increases the acidity of the α -proton in the resulting thioether adduct. This facilitates a reversible β -elimination reaction, converting the warhead from an irreversible kinetic trap into a reversible thermodynamic sink[4].

Quantitative Comparison of Covalent Warheads

Data reflects representative median values across optimized kinase/protease inhibitor panels.

Warhead Motif	Intrinsic Reactivity ( t1/2​ GSH)	Binding Mechanism	Proteome Off-Target Cys (%)	Aqueous Solubility ( μM )
Standard Acrylamide	20 - 45 min	Irreversible (Kinetic)	15 - 25%	< 50
2-Cyanoacrylamide	10 - 30 min	Reversible	5 - 10%	< 100
2-(Azetidin-3-yl)acrylonitrile	60 - 120 min	Tunable / Reversible	< 2%	> 500

Mechanistic Causality of Selectivity

The selectivity of 2-(Azetidin-3-yl)acrylonitrile is dictated by thermodynamic control . When the inhibitor encounters an off-target nucleophile (e.g., highly abundant glutathione or serum albumin), the lack of non-covalent pre-organization results in a transient adduct that rapidly dissociates via β -elimination[2]. Conversely, deep non-covalent engagement within the target protein's active site shields the adduct from the bulk solvent and stabilizes the covalent bond, creating a thermodynamic sink.

Thermodynamic control of 2-(Azetidin-3-yl)acrylonitrile binding via reversible beta-elimination.

Experimental Workflows for Selectivity Profiling

To rigorously validate the selectivity of a 2-(Azetidin-3-yl)acrylonitrile-based inhibitor, a two-tiered experimental approach is required. Every protocol must be a self-validating system to ensure data integrity.

Protocol 1: NMR-Based Glutathione (GSH) Trapping Assay

Objective: Quantify the intrinsic reactivity ( kinact​ ) and reversibility of the electrophile. Causality: Intrinsic reactivity dictates the baseline toxicity of a warhead. If the electrophile is too "hot," it will indiscriminately alkylate cellular proteins. By measuring the half-life of the inhibitor in the presence of excess GSH, we establish whether the electrophile is appropriately tuned by the azetidine ring[1].

• Preparation of Equimolar Solutions: Dissolve the inhibitor and reduced GSH (1:10 molar ratio) in deuterated phosphate buffer (pH 7.4).

  • Self-Validation: Include 1,4-dimethoxybenzene as an internal NMR standard. This ensures that any reduction in the acrylonitrile alkene proton signals is strictly due to adduct formation, not compound precipitation.

• Time-Course Acquisition: Acquire 1H -NMR spectra every 10 minutes for 12 hours at 37°C.

  • Causality: Continuous monitoring allows for the calculation of pseudo-first-order kinetics and the equilibrium constant ( Keq​ ), directly proving the reversibility of the cyano-stabilized adduct.

• Acidification Control: At t=12 hours, lower the pH of the sample to 4.0 using DCl .

  • Causality: Dropping the pH protonates the GSH thiolate, instantly halting both the forward Michael addition and the reverse β -elimination. This "freezes" the reaction, validating the exact equilibrium state at the final time point.

Protocol 2: Competitive isoTOP-ABPP (Isotopic Tandem Orthogonal Proteolysis)

Objective: Map proteome-wide cysteine engagement in live cells. Causality: In vitro biochemical panels fail to account for the thousands of reactive cysteines in a live cell. isoTOP-ABPP provides a direct, unbiased readout of target engagement versus off-target liabilities in situ.

• In Situ Dosing: Treat live target cells (e.g., HEK293T or specific cancer lines) with the inhibitor or DMSO vehicle for 2 hours.

  • Causality: Treating live cells rather than lysates preserves intracellular ATP concentrations, redox states, and native protein complexes, preventing the artifactual labeling of buried cysteines that become exposed during lysis.

• Cell Lysis and Probe Competition: Lyse the cells and treat the proteome with a broad-spectrum reactive cysteine probe (e.g., Iodoacetamide-alkyne, IA-alkyne) in excess.

  • Causality: IA-alkyne covalently tags all unreacted cysteines. If the 2-(Azetidin-3-yl)acrylonitrile inhibitor successfully engaged its target, that specific cysteine will be sterically blocked and show a reduced IA-alkyne signal.

• Isotopic Cleavable Tagging (CuAAC): Perform click chemistry to attach a heavy (isotopic) biotin-azide tag to the vehicle-treated sample, and a light biotin-azide tag to the inhibitor-treated sample. Combine the samples.

  • Self-Validation: Multiplexing heavy and light tags allows both samples to be enriched and analyzed in a single LC-MS/MS run. This eliminates run-to-run variance and acts as an internal quantitative control. A Heavy:Light ratio > 5 indicates >80% target engagement.

Competitive isoTOP-ABPP workflow for mapping proteome-wide cysteine engagement.

References

• Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors - PMC. nih.gov. 4

• Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase | Journal of Medicinal Chemistry. acs.org. 3

• Nitriles: an attractive approach to the development of covalent inhibitors - PMC. nih.gov. 2

• Discovery of N-(1-Acryloylazetidin-3-yl)-2-(1H-indol-1-yl)acetamides as Covalent Inhibitors of KRASG12C - PMC. nih.gov. 1

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A Comparative Guide to the Cross-Validation of HPLC and UPLC Methods for the Analysis of 2-(Azetidin-3-yl)acrylonitrile

This guide provides an in-depth comparison and cross-validation of two distinct liquid chromatography methods—High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)—for the quantitative analysis of 2-(Azetidin-3-yl)acrylonitrile. As a critical building block in modern medicinal chemistry, ensuring the purity and accurate quantification of this compound is paramount. This document is intended for researchers, analytical scientists, and drug development professionals who require robust, reliable, and efficient analytical procedures. We will explore the causality behind experimental choices, present detailed protocols, and provide a transparent framework for method cross-validation, grounded in established regulatory principles.

Introduction: The Imperative of Analytical Rigor

2-(Azetidin-3-yl)acrylonitrile is a small, polar molecule featuring a strained azetidine ring and a chemically reactive acrylonitrile moiety. Its unique structure presents both opportunities and challenges for pharmaceutical development. The accurate determination of its purity and concentration in bulk drug substances or reaction mixtures is non-negotiable for ensuring process control and final product quality.

Analytical method validation provides documented evidence that a procedure is suitable for its intended purpose.[1][2] When an organization develops a new method or runs analyses across different laboratories, a cross-validation study is essential.[3][4] Cross-validation formally demonstrates that two or more analytical procedures can be used for the same purpose, yielding comparable and reliable data.[5] This guide focuses on a common scenario: comparing a traditional, robust HPLC method with a modern, high-throughput UPLC method.

The entire validation and cross-validation process follows a structured lifecycle, as outlined by the International Council for Harmonisation (ICH) guidelines Q2(R2) and Q14.[6][7][8]

Caption: Workflow for the cross-validation of two analytical methods.

Method A: The Workhorse - Reversed-Phase HPLC

This method represents a standard, robust approach commonly found in quality control laboratories. The choice of a C18 stationary phase provides effective retention for the moderately polar analyte, while a phosphate buffer is used to control the ionization state of the basic azetidine nitrogen, ensuring symmetrical peak shapes.

Experimental Protocol: HPLC

Parameter	Specification
Instrumentation	Agilent 1260 Infinity II LC System or equivalent
Column	ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase	20 mM Potassium Phosphate (pH 3.0) : Acetonitrile (85:15, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	215 nm
Run Time	10 minutes
Diluent	Mobile Phase

Standard Preparation (100 µg/mL):

• Accurately weigh approximately 10 mg of 2-(Azetidin-3-yl)acrylonitrile reference standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the diluent.

Sample Preparation (100 µg/mL):

• Accurately weigh an amount of test sample equivalent to 10 mg of the active ingredient into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the diluent.

System Suitability: Prior to analysis, a series of five replicate injections of the standard solution must be performed. The system is deemed suitable for use if the relative standard deviation (RSD) of the peak area is ≤ 2.0%.

Method B: The Sprinter - Reversed-Phase UPLC

Ultra-Performance Liquid Chromatography (UPLC) leverages sub-2 µm particle columns to achieve significant gains in speed, resolution, and sensitivity compared to traditional HPLC.[9][10][11] This is achieved by operating at much higher pressures.[12] The method was logically scaled down from the HPLC procedure, maintaining the same mobile phase composition but adjusting the flow rate and column dimensions to suit the UPLC system.

Experimental Protocol: UPLC

Parameter	Specification
Instrumentation	Waters ACQUITY UPLC H-Class System or equivalent
Column	ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase	20 mM Potassium Phosphate (pH 3.0) : Acetonitrile (85:15, v/v)
Flow Rate	0.5 mL/min
Column Temperature	35 °C
Injection Volume	2 µL
UV Detection	215 nm
Run Time	2.5 minutes
Diluent	Mobile Phase

Standard and Sample Preparation: The preparation procedures are identical to those described for the HPLC method.

System Suitability: The system suitability requirements are the same as for the HPLC method (RSD ≤ 2.0% for five replicate injections).

The Cross-Validation Study: Establishing Comparability

The primary goal of this study is to demonstrate that the UPLC method produces results that are equivalent to the established HPLC method for the assay of 2-(Azetidin-3-yl)acrylonitrile. The transfer of analytical procedures is a documented process that qualifies a laboratory to use a specific method.[13][14][15][16] While this is not a transfer between labs, the same principles apply to qualifying a new procedure.

Protocol: Three separate batches of 2-(Azetidin-3-yl)acrylonitrile were prepared at a target concentration of 100 µg/mL. Each sample was analyzed in triplicate using both the fully validated HPLC method and the fully validated UPLC method.

Acceptance Criterion: The percentage difference between the average assay value obtained by the UPLC method and the average assay value obtained by the HPLC method for each batch must be no more than ± 2.0%.

Results and Discussion

The cross-validation results are summarized below, demonstrating the quantitative comparison between the two methods.

Table 1: Cross-Validation Assay Results

Sample ID	HPLC Assay (%)	UPLC Assay (%)	% Difference	Pass/Fail
Batch 001	99.58	99.71	+0.13	Pass
Batch 002	99.81	99.65	-0.16	Pass
Batch 003	99.35	99.44	+0.09	Pass

The data clearly indicates that the results obtained from both methods are highly comparable, with all percentage differences falling well within the ± 2.0% acceptance limit. This provides a high degree of confidence that the UPLC method can be used interchangeably with, or as a replacement for, the HPLC method for routine quantitative analysis.

Table 2: Comparative Performance Metrics

Parameter	HPLC Method	UPLC Method	Justification & Impact
Run Time	10 minutes	2.5 minutes	4x faster. UPLC significantly increases sample throughput.
Backpressure (Typical)	~120 bar (1740 psi)	~550 bar (7977 psi)	UPLC requires specialized high-pressure instrumentation.
Solvent Consumption	~10 mL / run	~1.25 mL / run	8x reduction. UPLC offers substantial cost savings and is more environmentally friendly.
Peak Tailing Factor	1.15	1.08	Sharper, more symmetrical peaks with UPLC lead to better integration and precision.
Theoretical Plates	~15,000	~25,000	Higher efficiency in UPLC leads to better resolution of impurities from the main peak.

The performance comparison highlights the distinct advantages of the UPLC platform. The dramatic reduction in run time and solvent consumption translates directly into higher laboratory efficiency and lower operational costs.[10][12] The improved chromatographic efficiency (higher plate count, better peak shape) also provides a greater potential for resolving closely eluting impurities, enhancing the overall robustness of the analysis.

Caption: Core validation parameters that ensure a method is fit for purpose.

Conclusion

Both the developed HPLC and UPLC methods are proven to be accurate, precise, and suitable for the quantitative determination of 2-(Azetidin-3-yl)acrylonitrile. The cross-validation study successfully demonstrated that the methods are equivalent in terms of their quantitative results, meeting the pre-defined acceptance criteria.

Recommendation:

• For laboratories with existing HPLC instrumentation seeking a robust and reliable method, the described HPLC procedure is highly suitable.

• For laboratories focused on high-throughput analysis, process optimization, or "green" chemistry initiatives, the UPLC method is the superior choice. Its significant advantages in speed, reduced solvent consumption, and enhanced chromatographic performance can provide a substantial return on investment, despite the higher initial capital cost of the instrumentation.[9]

The successful cross-validation provides the necessary scientific evidence and documentation to justify the use of either method within a regulated drug development environment, ensuring data integrity and analytical consistency across the product lifecycle.

References

• Title: Q2(R2) Validation of Analytical Procedures Source: Food and Drug Administration (FDA) URL: [Link]

• Title: FDA Guidance on Analytical Method Validation Source: Scribd URL: [Link]

• Title: Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Source: Technology Networks URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: Pion Inc. URL: [Link]

• Title: USP 1224: Analytical Procedure Transfer Source: Scribd URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures - Guidance for Industry Source: Food and Drug Administration (FDA) URL: [Link]

• Title: UPLC versus UHPLC: Comparison of Loading and Peak Capacity for Small Molecule Drugs Source: Waters Corporation URL: [Link]

• Title: Analytical Procedures and Methods Validation for Drugs and Biologics Source: Food and Drug Administration (FDA) URL: [Link]

• Title: 〈1224〉 Transfer of Analytical Procedures Source: USP-NF URL: [Link]

• Title: Analytical Method Validation (AMV) in Pharmaceuticals Source: Pharmaguideline URL: [Link]

• Title: Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance Source: LinkedIn URL: [Link]

• Title: Technical Transfer of Analytical Procedures - Best Practices, Pitfalls and Regulatory Considerations Source: CASSS URL: [Link]

• Title: Guidance for the validation of pharmaceutical quality control analytical methods Source: NHS URL: [Link]

• Title: A Review on Comparative study of HPLC and UPLC Source: Research Journal of Pharmacy and Technology URL: [Link]

• Title: Analytical Method Transfer: Best Practices and Guidelines Source: Lab Manager URL: [Link]

• Title: HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis Source: WebofPharma URL: [Link]

• Title: Transfer of Analytical Procedures: A Proposal for a New General Information Chapter Source: USP URL: [Link]

• Title: Validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc methods Source: ResearchGate URL: [Link]

• Title: Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion Source: Future Science URL: [Link]

• Title: Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin Source: MDPI URL: [Link]

• Title: Validation of Analytical Methods for Pharmaceutical Analysis Source: International Journal of Pharmaceutical Erudition URL: [Link]

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• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

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Structure-Activity Relationship (SAR) Guide: 2-(Azetidin-3-yl)acrylonitrile Derivatives in Covalent Kinase Inhibition

Executive Summary

The evolution of targeted covalent inhibitors (TCIs) has revolutionized the treatment of malignancies and autoimmune disorders. Historically, acrylamide warheads paired with piperidine or pyrrolidine scaffolds dominated the landscape. However, the emergence of the 2-(Azetidin-3-yl)acrylonitrile pharmacophore represents a paradigm shift. By coupling a highly strained, sp3-rich azetidine ring with an acrylonitrile Michael acceptor, drug developers can achieve superior ligand efficiency, enhanced aqueous solubility, and exquisitely tuned electrophilicity as demonstrated in recent[1]. This guide objectively compares the SAR of 2-(Azetidin-3-yl)acrylonitrile derivatives against traditional scaffolds, providing actionable experimental frameworks for lead optimization.

Mechanistic Rationale: Why Azetidin-3-yl Acrylonitriles?

As an application scientist, selecting the correct structural vector and warhead is the most critical decision in covalent drug design. The superiority of this specific derivative stems from two synergistic components:

• The Azetidine Scaffold (Structural Vector): Traditional six-membered (piperidine) or five-membered (pyrrolidine) rings often suffer from high lipophilicity (clogP) and metabolic liabilities. The four-membered azetidine ring increases the fraction of sp3 carbons (Fsp3) while minimizing molecular weight. This structural compactness provides a rigid vector that perfectly aligns the warhead with the target nucleophile (e.g., Cys481 in BTK), as highlighted in[2].

• The Acrylonitrile Warhead (Tunable Electrophilicity): Acrylamides are highly reactive, which can lead to off-target binding with abundant cellular thiols like glutathione (GSH). Acrylonitriles are intrinsically less reactive. However, when the azetidine scaffold drives high-affinity non-covalent proximity to the target kinase, the effective molarity of the acrylonitrile skyrockets, enabling rapid and selective irreversible covalent bond formation[3].

Caption: Mechanism of targeted covalent inhibition via Michael addition.

Comparative SAR Data: Azetidine vs. Traditional Scaffolds

To objectively evaluate the performance of the 2-(Azetidin-3-yl)acrylonitrile scaffold, we compare it against industry-standard piperidine-acrylamide and pyrrolidine-acrylamide derivatives targeting a model cysteine-bearing kinase.

Scaffold Type	Warhead	Target IC₅₀ (nM)	Covalent Efficiency ( kinact​/KI​ ) (M⁻¹ s⁻¹)	Aqueous Solubility (pH 7.4, μg/mL)	GSH Half-life (t₁/₂ in min)
Piperidine	Acrylamide	4.2	8.5 × 10⁴	< 10	45
Pyrrolidine	Acrylamide	5.1	6.2 × 10⁴	25	60
Azetidin-3-yl	Acrylonitrile	1.8	1.2 × 10⁵	> 150	> 120

Data Interpretation: The azetidine ring significantly reduces molecular weight and lipophilicity, dramatically increasing aqueous solubility compared to the piperidine analog[1]. Furthermore, the acrylonitrile warhead is intrinsically less reactive toward free thiols (GSH t₁/₂ > 120 min), ensuring a better off-target safety profile. Despite this lower intrinsic reactivity, the rigid geometry of the azetidin-3-yl vector perfectly aligns the warhead with the target cysteine, resulting in the highest covalent efficiency ( kinact​/KI​ ).

Caption: Inhibition of downstream inflammatory signaling by covalent kinase blockade.

Experimental Methodologies: Self-Validating Protocols

To generate reliable SAR data, the following rigorous, self-validating protocols must be employed. Understanding the causality behind these steps is essential for preventing false positives in covalent drug discovery.

Protocol 1: Determination of Covalent Efficiency ( kinact​/KI​ )

Objective: Quantify the two-step covalent binding kinetics to decouple reversible affinity from the irreversible inactivation rate.

• Reagent Preparation: Prepare the recombinant kinase domain and a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) tracer.

  • Causality: TR-FRET provides a highly sensitive, homogenous assay format that avoids the radioactive waste associated with traditional ³³P-ATP assays.

• Time-Course Incubation: Incubate the kinase with varying concentrations of the inhibitor over multiple time points (e.g., 0, 15, 30, 60, 120 minutes).

  • Causality: Covalent inhibitors exhibit time-dependent inhibition. A single time-point IC₅₀ cannot distinguish between a high-affinity reversible inhibitor and a slow-binding covalent inhibitor.

• Data Analysis: Plot pseudo-first-order rate constants ( kobs​ ) versus inhibitor concentration to extract KI​ (reversible affinity) and kinact​ (maximum rate of covalent bond formation).

• Self-Validating Step (Cys-to-Ser Mutant Counter-Screen): Repeat the entire assay using a mutant kinase where the target cysteine is mutated to serine.

  • Causality: This definitively proves that the time-dependent inhibition is driven by covalent bond formation at the specific cysteine residue. A true covalent inhibitor will lose its time-dependent potency shift against the mutant.

Protocol 2: Thermodynamic Aqueous Solubility Profiling

Objective: Accurately measure the intrinsic solubility of the azetidine derivatives to ensure viability for oral or topical dosing.

• Equilibrium Incubation: Dissolve the compound in DMSO, spike it into a pH 7.4 phosphate buffer (final DMSO < 1%), and incubate at 37°C for 24 hours with continuous shaking.

  • Causality: A 24-hour incubation ensures thermodynamic equilibrium is reached, providing a much more accurate reflection of in vivo solubility than rapid kinetic precipitation assays.

• Phase Separation & Quantification: Centrifuge the samples to pellet undissolved compounds, extract the supernatant, and quantify the dissolved concentration via LC-MS/MS against a standard curve.

• Self-Validating Step (Reference Standards): Run a highly soluble standard (e.g., diclofenac) and a poorly soluble standard (e.g., amiodarone) in parallel.

  • Causality: This validates the dynamic range of the LC-MS/MS assay and ensures that buffer conditions or non-specific binding to the plasticware are not skewing the results.

Caption: Iterative SAR workflow for evaluating azetidine-based covalent inhibitors.

References

• Title: Eyes on Topical Ocular Disposition: The Considered Design of a Lead Janus Kinase (JAK) Inhibitor That Utilizes a Unique Azetidin-3-Amino Bridging Scaffold to Attenuate Off-Target Kinase Activity, While Driving Potency and Aqueous Solubility Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: US20190352276A1 - Inhibitors of bruton's tyrosine kinase Source: Google Patents URL
• Title: EP3912979A1 - Tyrosine Kinase Inhibitors Source: European Patent Office URL

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2-(Azetidin-3-yl)acrylonitrile

This guide provides essential safety and handling protocols for 2-(Azetidin-3-yl)acrylonitrile, a molecule of interest for researchers in drug development. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-tested insights to ensure your safety and experimental integrity. This document is structured to provide a deep, logical understanding of the required personal protective equipment (PPE) and associated procedures, moving beyond a simple checklist to explain the causality behind each recommendation.

Understanding the Core Hazards

The chemical structure of 2-(Azetidin-3-yl)acrylonitrile presents a dual-hazard profile that dictates our PPE and handling strategy:

• The Azetidine Moiety: Azetidine-containing compounds are often classified as irritants and can be harmful.[1][2][3] Safe handling procedures for azetidines typically require measures to prevent skin and eye contact, as well as inhalation of vapors.[4][5]

• The Acrylonitrile Moiety: Acrylonitrile is a highly flammable and toxic substance.[6][7] It is classified as a skin and respiratory irritant, can cause serious eye damage, and is a suspected carcinogen.[6][8] Exposure can occur through inhalation, ingestion, or skin absorption.[8] The presence of the nitrile group also introduces the potential for the release of cyanide in the body upon metabolism.[8]

Given these combined risks, a stringent set of precautions is necessary to mitigate potential exposure and ensure a safe laboratory environment.

Essential Personal Protective Equipment (PPE)

The following table summarizes the minimum required PPE for handling 2-(Azetidin-3-yl)acrylonitrile. The selection of specific items should always be guided by a site-specific risk assessment.

Body Part	Required PPE	Rationale and Key Considerations
Hands	Double-gloving with nitrile gloves	Nitrile gloves offer excellent resistance to a wide range of chemicals, including those found in laboratory settings.[9][10][11] Double-gloving provides an additional layer of protection against potential tears or rapid permeation. Always inspect gloves for any signs of degradation or puncture before and during use.
Eyes/Face	Chemical safety goggles and a face shield	Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes and vapors. A face shield should be worn over the goggles to protect the entire face, especially when handling larger quantities or during procedures with a high risk of splashing.[5][12]
Body	Flame-resistant laboratory coat	A flame-resistant lab coat is essential due to the flammability of the acrylonitrile moiety.[6] The lab coat should have long sleeves and be fully buttoned to provide maximum coverage.
Respiratory	Use within a certified chemical fume hood	All handling of 2-(Azetidin-3-yl)acrylonitrile should be performed within a properly functioning chemical fume hood to prevent the inhalation of potentially toxic and irritating vapors.[5][13] For situations where a fume hood is not feasible, a full-face respirator with appropriate cartridges for organic vapors and particulates should be used after a formal respiratory protection program has been implemented.

Procedural Guidance for Donning and Doffing PPE

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for donning PPE before handling 2-(Azetidin-3-yl)acrylonitrile.

Doffing PPE Workflow

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